(Z)-Pentadecenoic acid

• CAS: 29255-62-7

Core Science & Biosynthesis

A Tale of Two Fatty Acids: An In-Depth Technical Guide to cis-9-Pentadecenoic Acid and Pentadecanoic Acid

Foreword: Beyond the Carbon Chain

In the intricate world of lipidomics, the subtle differences in molecular architecture can lead to vastly different biological outcomes. This guide delves into the comparative analysis of two 15-carbon fatty acids: the monounsaturated cis-9-pentadecenoic acid and the saturated pentadecanoic acid. While structurally similar, the presence of a single double bond in the former creates a functional divergence with significant implications for researchers, scientists, and drug development professionals. This document aims to provide a comprehensive technical overview, grounded in scientific literature, to illuminate the distinct characteristics and potential applications of these two molecules.

Molecular Architecture and Physicochemical Properties: The Foundation of Function

The fundamental difference between cis-9-pentadecenoic acid and pentadecanoic acid lies in their chemical structure, which dictates their physical properties and subsequent biological interactions.

Pentadecanoic Acid (C15:0) , also known as pentadecylic acid, is a saturated fatty acid with the molecular formula C15H30O2.[1][2] Its linear, flexible 15-carbon chain allows for efficient packing, resulting in a higher melting point compared to its unsaturated counterpart.

cis-9-Pentadecenoic Acid (C15:1n-6) is a monounsaturated fatty acid with the molecular formula C15H28O2.[3] The presence of a cis-double bond between the 9th and 10th carbon atoms introduces a rigid kink in the hydrocarbon chain. This bend disrupts intermolecular packing, leading to a lower melting point and increased membrane fluidity when incorporated into phospholipids.

Property	cis-9-Pentadecenoic Acid	Pentadecanoic Acid
Molecular Formula	C15H28O2[3]	C15H30O2[1][2]
Molecular Weight	240.38 g/mol [3]	242.40 g/mol [1]
Structure	15-carbon chain with one cis-double bond at the Δ9 position	15-carbon saturated chain
Common Name	(9Z)-pentadecenoic acid[3]	Pentadecylic acid[1][2]
Physical State at Room Temp.	Liquid (inferred from structure)	Solid[2]

Diagram: Structural Comparison

Caption: Simplified overview of the biosynthetic pathways of the two fatty acids.

Physiological Roles and Biological Activity: A Study in Contrasts

The distinct structures of these fatty acids translate into different physiological roles and levels of scientific investigation.

cis-9-Pentadecenoic Acid: An Enigmatic Player

The biological significance of cis-9-pentadecenoic acid is not as extensively documented as that of pentadecanoic acid. However, based on its structure as a monounsaturated fatty acid, we can infer some potential roles:

• Membrane Fluidity: Like other cis-unsaturated fatty acids, it would be expected to increase the fluidity of cell membranes, which can influence the function of membrane-bound proteins and signaling pathways. * Metabolic Precursor: It could potentially be elongated and further desaturated to form other biologically active fatty acids, although this has not been extensively studied for this specific molecule.

Further research is required to fully elucidate the specific biological activities and potential therapeutic applications of cis-9-pentadecenoic acid.

Pentadecanoic Acid: A Bioactive Odd-Chain Fatty Acid

In contrast, pentadecanoic acid has garnered significant scientific interest for its association with numerous health benefits. [4]Higher circulating levels of C15:0 have been linked to a reduced risk of several chronic diseases. [5][6][7] Key Biological Activities:

• Cardiometabolic Health: Numerous epidemiological studies have associated higher plasma levels of pentadecanoic acid with a lower risk of type 2 diabetes and cardiovascular disease. [5][6]* Anti-Inflammatory Effects: Pentadecanoic acid has demonstrated anti-inflammatory properties. [4][5]* Mitochondrial Function: It can augment mitochondrial respiration and preserve mitochondrial membrane potential. [4]* Cellular Signaling: Pentadecanoic acid interacts with several key signaling pathways:

  • AMP-activated protein kinase (AMPK) activation: This promotes catabolic processes and restores cellular energy balance. [4][8] * Mechanistic target of rapamycin (mTOR) suppression: This inhibits anabolic growth and promotes autophagy. [4][8]The dual action on AMPK and mTOR mimics some of the molecular effects of caloric restriction. [4] * Peroxisome proliferator-activated receptor (PPAR) α/δ agonism: These receptors are involved in lipid metabolism and inflammation. [4] * Histone deacetylase 6 (HDAC6) inhibition: This suggests a role in epigenetic regulation. [4]* Metabolism: The β-oxidation of pentadecanoic acid, an odd-chain fatty acid, yields propionyl-CoA, which can be converted to succinyl-CoA, an intermediate of the tricarboxylic acid (TCA) cycle. This anaplerotic role replenishes TCA cycle intermediates, which is distinct from the metabolism of even-chain fatty acids that primarily yield acetyl-CoA. [4] Diagram: Key Signaling Pathways Influenced by Pentadecanoic Acid

Caption: Overview of key molecular targets and pathways of pentadecanoic acid.

Analytical Methodologies for Differentiation and Quantification

The accurate analysis of cis-9-pentadecenoic acid and pentadecanoic acid in biological and other matrices is crucial for research and development. Gas chromatography (GC) is the most common technique for fatty acid analysis. [9]

Experimental Workflow: From Sample to Data

Diagram: General Workflow for Fatty Acid Analysis

Caption: A typical experimental workflow for the analysis of fatty acids.

Step-by-Step Protocols

1. Lipid Extraction from Biological Samples

• Objective: To isolate the total lipid fraction from the sample matrix.

• Rationale: This step removes interfering substances and concentrates the lipids for subsequent analysis.

• Protocol (Bligh-Dyer Method):

  • Homogenize the sample (e.g., 1 g of tissue) in a mixture of chloroform:methanol (1:2, v/v).

  • Add chloroform and water to achieve a final ratio of chloroform:methanol:water of 2:2:1.8.

  • Vortex and centrifuge to separate the phases.

  • Collect the lower chloroform phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Objective: To convert fatty acids into their more volatile and less polar methyl esters.

• Rationale: FAMEs are more amenable to separation and analysis by gas chromatography than free fatty acids. [9]* Protocol (Boron Trifluoride-Methanol Method):

  • To the dried lipid extract, add 2 mL of 14% boron trifluoride (BF3) in methanol.

  • Heat at 100°C for 30 minutes in a sealed tube.

  • Cool and add 1 mL of water and 2 mL of hexane.

  • Vortex and centrifuge.

  • Collect the upper hexane layer containing the FAMEs.

  • Repeat the hexane extraction.

  • Pool the hexane extracts and evaporate to a small volume for GC-MS analysis.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To separate and identify the individual FAMEs.

• Rationale: GC separates the FAMEs based on their boiling points and polarity, while MS provides structural information for identification.

• Typical GC Conditions:

  • Column: A polar capillary column (e.g., DB-23, SP-2560) is recommended for good separation of cis/trans isomers and positional isomers.

  • Injector Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 240°C at 3°C/min, and hold for 15 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Expected Elution Order: On a standard polar column, for the same carbon number, saturated fatty acids elute before unsaturated fatty acids. Therefore, the FAME of pentadecanoic acid will elute before the FAME of cis-9-pentadecenoic acid.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Identification: FAMEs are identified by comparing their retention times and mass spectra with those of authentic standards and by matching against mass spectral libraries (e.g., NIST).

Future Directions and Conclusion

This technical guide has highlighted the significant differences between cis-9-pentadecenoic acid and pentadecanoic acid, stemming from the presence or absence of a single double bond.

Pentadecanoic acid has emerged as a fatty acid of considerable interest, with a growing body of evidence supporting its beneficial roles in human health. [7][10]Its unique metabolism and influence on key cellular signaling pathways make it a compelling target for further research in nutrition, disease prevention, and therapeutics.

The story of cis-9-pentadecenoic acid is still being written. Its lower natural abundance and the current focus of the scientific community on other fatty acids have left many questions about its specific biological functions unanswered. Future research should aim to:

• Elucidate its biosynthetic pathways in various organisms.

• Investigate its incorporation into cellular membranes and its effects on membrane properties.

• Explore its potential metabolic fates and biological activities in vitro and in vivo.

References

• Venn-Watson, S., & Schalkwijk, C. (2024). Molecular and cellular mechanisms of pentadecanoic acid. medRxiv. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11708534, (Z)-9-Pentadecenoic acid. [Link]

• Pfeuffer, M., & Jaudszus, A. (2024). Anti-Inflammatory Effect of Dietary Pentadecanoic Fatty Acid Supplementation on Inflammatory Bowel Disease in SAMP1/YitFc Mice. Journal of Inflammation Research, 17, 15–30. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6365140, 9-Pentadecenoic acid. [Link]

• ChemBK. cis-9-Octadecenoic acid. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13849, Pentadecanoic Acid. [Link]

• Jenkins, B., West, J. A., & Koulman, A. (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules, 20(2), 2425–2444. [Link]

• Eurofins USA. (2024). The Essential Guide to Fatty Acid Analysis. [Link]

• Venn-Watson, S. (2025). Pentadecanoic acid (C15:0) and cardiovascular disease: A narrative review. World Journal of Cardiology, 17(1), 1-15. [Link]

• Wikipedia. Pentadecylic acid. [Link]

• Venn-Watson, S., & Butterworth, C. N. (2024). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds. Metabolites, 14(1), 33. [Link]

• Venn-Watson, S. K., & Butterworth, C. N. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLOS ONE, 17(5), e0268778. [Link]

• Venn-Watson, S. K., & Butterworth, C. N. (2024). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds. Preprints.org. [Link]

• Rioux, V., Legrand, P., & Catheline, D. (2025). New insights on pentadecanoic acid with special focus on its controversial essentiality: A mini-review. Biochimie. [Link]

Sources

• 1. Pentadecanoic Acid | C15H30O2 | CID 13849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pentadecylic acid - Wikipedia [en.wikipedia.org]
• 3. (Z)-9-Pentadecenoic acid | C15H28O2 | CID 11708534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Molecular and cellular mechanisms of pentadecanoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Effect of Dietary Pentadecanoic Fatty Acid Supplementation on Inflammatory Bowel Disease in SAMP1/YitFc Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pentadecanoic acid (C15:0) and cardiovascular disease: A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. eurofinsus.com [eurofinsus.com]
• 10. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems - PMC [pmc.ncbi.nlm.nih.gov]

(Z)-Pentadecenoic Acid in Dairy: A Technical Guide for Researchers and Drug Development Professionals

A Senior Application Scientist's Synthesis of Core Principles, Methodologies, and Therapeutic Frontiers

Abstract

(Z)-pentadecenoic acid, a monounsaturated odd-chain fatty acid, is a distinctive component of dairy fat, originating from microbial processes within the rumen. While present in modest concentrations, emerging research highlights its potential physiological significance, positioning it as a molecule of interest for the pharmaceutical and nutritional sciences. This guide provides a comprehensive technical overview of (Z)-pentadecenoic acid, covering its biosynthesis, its prevalence in dairy products, validated analytical methodologies for its quantification, and its known biological activities. By synthesizing current scientific understanding with practical, field-proven insights, this document serves as an in-depth resource for researchers, scientists, and drug development professionals exploring the therapeutic potential of this unique fatty acid.

Genesis of (Z)-Pentadecenoic Acid in Dairy: A Ruminant Story

The journey of (Z)-pentadecenoic acid to the dairy aisle begins in the complex microbial environment of the ruminant digestive system. Unlike even-chain fatty acids, odd-chain fatty acids like pentadecanoic acid (C15:0) and its monounsaturated counterpart, (Z)-pentadecenoic acid (C15:1), are primarily synthesized by rumen microbiota.[1][2][3]

1.1 Ruminal Biosynthesis: The Microbial Contribution

The synthesis of odd-chain fatty acids in the rumen is intrinsically linked to the digestion of dietary fibers.[1] Propionyl-CoA, a three-carbon molecule derived from fiber fermentation, serves as the initial building block for the de novo synthesis of odd-chain fatty acids by rumen bacteria.[1] This process is analogous to the synthesis of even-chain fatty acids from acetyl-CoA.[1] Once synthesized, these fatty acids are absorbed by the ruminant and subsequently incorporated into milk fat in the mammary gland.[1]

1.2 Factors Influencing Dairy Concentrations

The concentration of (Z)-pentadecenoic acid and other odd-chain fatty acids in milk is not static. Several factors can influence their levels, providing opportunities for modulation:

• Animal Diet: The composition of the ruminant's diet is a primary driver. Diets rich in fermentable fibers can enhance the production of propionate, the precursor for odd-chain fatty acid synthesis.

• Rumen Microbiome Composition: The specific populations of bacteria within the rumen play a crucial role in the profile of fatty acids produced.

• Host Genetics and Metabolism: The genetic makeup of the dairy animal can influence the efficiency of absorption and incorporation of these fatty acids into milk.

Dairy Product	Typical Pentadecanoic Acid (C15:0) Content (% of total fat)
Whole Milk	1.05%[4]
Butter	1.0% to 1.4%[5]
Hard Cheeses (e.g., Cheddar, Parmesan)	1.0% to 1.5%[5]
Cream	1.0% to 1.5%[5]

Note: Data for (Z)-pentadecenoic acid specifically is less commonly reported than for its saturated precursor, pentadecanoic acid (C15:0). However, the presence of C15:0 is a strong indicator of the co-occurrence of C15:1.

Analytical Methodologies for Quantification in Dairy Matrices

Accurate and precise quantification of (Z)-pentadecenoic acid in the complex lipid matrix of dairy products is fundamental for research and development. The gold-standard approach involves lipid extraction, derivatization to fatty acid methyl esters (FAMEs), and subsequent analysis by gas chromatography.[6]

2.1 Experimental Protocol: Quantification of Fatty Acids in Milk

This protocol outlines a robust and widely adopted methodology for the analysis of the fatty acid profile, including (Z)-pentadecenoic acid, in milk.

2.1.1 Lipid Extraction (Adapted Folch Method)

• Sample Preparation: Accurately weigh 1 mL of a homogenized milk sample into a glass tube with a PTFE-lined screw cap.

• Internal Standard Addition: Spike the sample with a known amount of a suitable internal standard not naturally present in milk fat (e.g., nonanoic acid triacylglycerol), which is crucial for absolute quantification.[7]

• Solvent Extraction: Add 10 mL of a 2:1 (v/v) chloroform:methanol solution.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough lipid extraction.

• Phase Separation: Add 2 mL of 0.9% NaCl solution and centrifuge at 2000 x g for 10 minutes to facilitate phase separation.

• Lipid Collection: Carefully aspirate the lower chloroform layer containing the lipids and transfer it to a clean, pre-weighed tube.

• Solvent Evaporation: Evaporate the chloroform under a gentle stream of nitrogen at 37°C.[7]

2.1.2 Fatty Acid Methyl Ester (FAME) Derivatization

• Re-dissolution: Re-dissolve the dried lipid extract in 1 mL of toluene.

• Methylation: Add 2 mL of 1% sulfuric acid in methanol.

• Incubation: Seal the tube and heat at 50°C for 2 hours.

• Neutralization and Extraction: After cooling, add 5 mL of 5% NaCl solution and 2 mL of hexane. Vortex and allow the layers to separate.

• FAME Collection: Transfer the upper hexane layer containing the FAMEs to a GC vial.

2.1.3 Gas Chromatography-Flame Ionization Detection (GC-FID)

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a highly polar capillary column (e.g., BPX70, 100m) is recommended for optimal separation of fatty acid isomers.

• Carrier Gas: Hydrogen or Helium.

• Injection: 1 µL of the FAME extract.

• Temperature Program: An optimized temperature gradient is essential for resolving complex mixtures of FAMEs.

• Identification: Peaks are identified by comparing their retention times to those of a certified FAME standard mixture containing (Z)-pentadecenoic acid.

• Quantification: The concentration of (Z)-pentadecenoic acid is determined by comparing its peak area to that of the internal standard.

2.2 Workflow Diagram

Caption: Analytical workflow for (Z)-pentadecenoic acid quantification.

Biological Activities and Therapeutic Potential

While research is ongoing, several studies have highlighted the potential health benefits associated with the consumption of odd-chain fatty acids from dairy, including (Z)-pentadecenoic acid.

3.1 Cardiovascular Health and Metabolic Disease

Epidemiological studies have consistently shown an inverse association between the intake of dairy products and the risk of cardiovascular disease and type 2 diabetes.[2][8][9][10] Circulating levels of pentadecanoic acid (C15:0), a proxy for dairy fat intake, have been linked to a lower risk of these conditions.[9][10][11] The mechanisms are thought to involve improvements in insulin sensitivity and lipid metabolism.[10]

3.2 Anti-Inflammatory and Anticancer Properties

Odd-chain fatty acids have demonstrated anti-inflammatory and anticancer properties in various studies.[3][12] For instance, 10(Z)-pentadecenoic acid has been shown to inhibit the production of kynurenine, an inflammatory metabolite, in cell-based assays.[13] Furthermore, odd- and branched-chain fatty acids may exert anticancer effects, potentially by inhibiting fatty acid synthesis in tumor cells.[12]

3.3 Gut Health

Emerging evidence suggests a beneficial role for odd- and branched-chain fatty acids in gut health.[12] These fatty acids may contribute to the proper functioning and development of the infant gut and have been associated with a reduced incidence of necrotizing enterocolitis.[3]

3.4 Signaling Pathway: Potential Anti-Inflammatory Mechanism

Caption: Postulated anti-inflammatory action of (Z)-pentadecenoic acid.

Future Directions in Drug Development and Nutraceuticals

The unique biological activities of (Z)-pentadecenoic acid present exciting opportunities for therapeutic innovation.

4.1 Lead Compound for Novel Therapeutics

The anti-inflammatory and metabolic benefits of (Z)-pentadecenoic acid make it an attractive candidate for further investigation as a lead compound. Medicinal chemistry efforts could focus on optimizing its structure to enhance potency, selectivity, and pharmacokinetic properties for the development of novel drugs targeting inflammatory and metabolic diseases.

4.2 Functional Food and Nutraceutical Applications

Given its natural origin in dairy, there is significant potential for the development of functional foods and nutraceuticals enriched with (Z)-pentadecenoic acid. This could involve strategies to naturally enhance its content in dairy products through animal nutrition or its purification and incorporation into other food matrices.

4.3 Biomarker of Dairy Intake

The specificity of odd-chain fatty acids to ruminant fat makes them reliable biomarkers for assessing dairy consumption in nutritional studies.[3][11] This provides a more objective measure than dietary questionnaires, strengthening the evidence base for the health effects of dairy.

Conclusion

(Z)-pentadecenoic acid represents a compelling example of a minor dietary component with potentially significant biological impact. As our understanding of the intricate interplay between diet, the microbiome, and human health deepens, molecules like (Z)-pentadecenoic acid will undoubtedly become focal points for research and development. For scientists and professionals in drug discovery and nutritional science, a thorough understanding of its origins, analysis, and biological functions is paramount to unlocking its full therapeutic and health-promoting potential.

References

• New insights on pentadecanoic acid with special focus on its controversial essentiality: A mini-review. (2025). ResearchGate. [Link]

• Showing Compound Pentadecanoic acid (FDB010033). (2010). FooDB. [Link]

• Dietary Sources of Pentadecanoic Acid: Top list foods high in C15 Fatty acid. (2024). Dietary Sources. [Link]

• Total and Free Fatty Acids Analysis in Milk and Dairy Fat. (2019). ResearchGate. [Link]

• Influence of dairy intake on odd-chain fatty acids and energy metabolism. (2020). ResearchGate. [Link]

• Pentadecanoic acid in serum as a marker for intake of milk fat. (1998). PubMed. [Link]

• Journal articles: 'Pentadecanoic acid (15:0)'. Grafiati. [Link]

• Milk Odd and Branched Chain Fatty Acids in Dairy Cows: A Review on Dietary Factors and Its Consequences on Human Health. (2021). National Institutes of Health. [Link]

• Associations of dairy and fiber intake with circulating odd-chain fatty acids in post-myocardial infarction patients. (2021). springermedizin.de. [Link]

• A method for the precise analysis of the complex mixture of fatty acids in milk. (2014). mediaTUM. [Link]

• Odd- and branched-chain fatty acids in milk fat – characteristic and health properties. (2014). Advances in Hygiene and Experimental Medicine. [Link]

• Comparison of Milk Odd- and Branched-Chain Fatty Acids among Human, Dairy Species and Artificial Substitutes. (2021). MDPI. [Link]

• Serum pentadecanoic acid (15:0), a short-term marker of dairy food intake, is inversely associated with incident type 2 diabetes and its underlying disorders. (2012). National Institutes of Health. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Milk Odd and Branched Chain Fatty Acids in Dairy Cows: A Review on Dietary Factors and Its Consequences on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Odd- and branched-chain fatty acids in milk fat – characteristic and health properties - AHEM [phmd.hirszfeld.pl]
• 4. Showing Compound Pentadecanoic acid (FDB010033) - FooDB [foodb.ca]
• 5. cimasci.com [cimasci.com]
• 6. researchgate.net [researchgate.net]
• 7. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 8. researchgate.net [researchgate.net]
• 9. Associations of dairy and fiber intake with circulating odd-chain fatty acids in post-myocardial infarction patients | springermedizin.de [springermedizin.de]
• 10. Serum pentadecanoic acid (15:0), a short-term marker of dairy food intake, is inversely associated with incident type 2 diabetes and its underlying disorders1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pentadecanoic acid in serum as a marker for intake of milk fat: relations between intake of milk fat and metabolic risk factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. caymanchem.com [caymanchem.com]

The Enigmatic Role of cis-Pentadecenoic Acid: A Technical Guide to a Novel Area of Lipid Research

Introduction: Beyond the Well-Trod Path of Odd-Chain Saturated Fatty Acids

For researchers, scientists, and drug development professionals, the landscape of bioactive lipids is in a constant state of evolution. Odd-chain fatty acids, once relegated to the periphery of lipid research, have emerged as significant players in cellular signaling and metabolic health. Within this class, pentadecanoic acid (C15:0), a saturated fatty acid, has garnered considerable attention for its pleiotropic health benefits, including anti-inflammatory, metabolic, and cardiovascular protective effects.[1][2] However, its monounsaturated counterpart, cis-pentadecenoic acid (C15:1), remains a molecule of considerable mystery.

This technical guide is structured to navigate the current understanding of cis-pentadecenoic acid's physiological role. It will first illuminate the sparse but intriguing data available for C15:1, highlighting the significant knowledge gaps that present fertile ground for future research. Subsequently, this guide will provide an in-depth exploration of the well-characterized physiological and molecular roles of its saturated analog, C15:0. By presenting a comprehensive overview of C15:0's mechanisms of action, we offer a scientifically grounded framework for hypothesis-driven investigation into the potential therapeutic applications of cis-pentadecenoic acid.

Part 1: cis-Pentadecenoic Acid (C15:1) - The Current Scientific Landscape

Biochemistry and Known Occurrences

cis-Pentadecenoic acid is a 15-carbon monounsaturated fatty acid. The most commonly cited isomer is cis-10-pentadecenoic acid. While its saturated counterpart, C15:0, is primarily found in dairy fat, ruminant meat, and some fish, the dietary sources and endogenous synthesis of cis-pentadecenoic acid are not well-documented in the current scientific literature.[3][4][5][6][7] Its presence has been noted in some microorganisms, but comprehensive data on its distribution in human tissues and diet are lacking.

Emerging Biological Activities and Therapeutic Potential

The body of research on the specific physiological roles of cis-pentadecenoic acid is in its infancy. However, preliminary findings suggest it may possess bioactivity. One study has shown that 10(Z)-pentadecenoic acid can inhibit the production of kynurenine induced by interferon-gamma (IFN-γ) in THP-1 cells by 16%.[4] The kynurenine pathway is a critical metabolic route for tryptophan degradation, and its dysregulation is implicated in a variety of inflammatory and neurological disorders.[1][8][9] Inhibition of this pathway is a target for therapeutic intervention in these conditions.

Additionally, cis-10-pentadecenoic acid is being explored for its potential as an anti-inflammatory and antimicrobial agent, and for its emollient properties in cosmetic formulations, although peer-reviewed data on these applications are limited.[8]

Knowledge Gaps and Future Research Imperatives

The current scientific landscape for cis-pentadecenoic acid is characterized by a profound lack of data. Key areas requiring intensive investigation include:

• Metabolism and Pharmacokinetics: The pathways for its synthesis, degradation, and tissue distribution are unknown.

• Physiological Roles: Beyond the initial finding related to kynurenine production, its effects on metabolic, cardiovascular, and immune health are yet to be determined.

• Signaling Pathways: The molecular targets and signaling cascades through which cis-pentadecenoic acid may exert its effects have not been elucidated.

Part 2: Pentadecanoic Acid (C15:0) - A Framework for Hypothesis-Driven Research

The extensive research into pentadecanoic acid (C15:0) provides a valuable roadmap for investigating its unsaturated counterpart. The structural similarity between the two molecules suggests that they may share some biological targets, while the presence of a cis-double bond in C15:1 is likely to confer unique properties.

Established Physiological Roles of Pentadecanoic Acid (C15:0)

C15:0 is increasingly recognized as a beneficial fatty acid with a range of positive health effects.[1][2] Higher circulating levels of C15:0 are associated with a reduced risk of type 2 diabetes, cardiovascular disease, and nonalcoholic fatty liver disease.[2] It has demonstrated anti-inflammatory, anti-fibrotic, and anti-proliferative activities across numerous human cell-based systems.[10][11]

Health Outcome	Associated Effects of Pentadecanoic Acid (C15:0)
Metabolic Health	Improved insulin sensitivity, reduced risk of type 2 diabetes.[2]
Cardiovascular Health	Lowered risk of cardiovascular disease, potential improvements in lipid profiles.[2]
Inflammatory Response	Attenuation of inflammation, reduction of pro-inflammatory cytokines.
Liver Health	Potential to mitigate nonalcoholic fatty liver disease.[2]
Cellular Health	Repair of mitochondrial function, strengthening of cell membranes.[11]

Key Signaling Pathways of Pentadecanoic Acid (C15:0)

C15:0 exerts its effects through the modulation of several key signaling pathways that are central to cellular metabolism and inflammation.

• AMP-Activated Protein Kinase (AMPK) Activation: C15:0 is an activator of AMPK, a master regulator of cellular energy homeostasis.[3] AMPK activation promotes catabolic processes to restore energy balance, a mechanism shared with the therapeutic agent metformin.[3] This leads to increased fatty acid oxidation and glucose uptake.[10]

• Mechanistic Target of Rapamycin (mTOR) Inhibition: In concert with AMPK activation, C15:0 suppresses the mTOR pathway, a central controller of cell growth and proliferation.[3] The dual action of AMPK activation and mTOR inhibition shifts cells towards a more energy-efficient and stress-resistant state.[3]

• Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) Pathway Inhibition: C15:0 has been shown to inhibit the IL-6-induced phosphorylation of JAK2 and STAT3.[3] This pathway is a critical mediator of inflammatory responses, and its inhibition by C15:0 likely contributes to its anti-inflammatory properties.[3]

Figure 1: Simplified diagram of key signaling pathways modulated by Pentadecanoic Acid (C15:0).

Hypothetical Experimental Protocols for Investigating cis-Pentadecenoic Acid

The following protocols, established for the study of other fatty acids, can be adapted to investigate the biological activities of cis-pentadecenoic acid.

This assay provides a preliminary indication of a compound's ability to mitigate inflammation by measuring its capacity to inhibit protein denaturation.

Principle: Denaturation of proteins is a well-documented cause of inflammation. The ability of a compound to prevent the denaturation of bovine serum albumin (BSA) induced by heat is a measure of its potential anti-inflammatory activity.

Step-by-Step Methodology:

• Preparation of Solutions:

  • Prepare a 0.5% (w/v) solution of Bovine Serum Albumin (BSA) in a 0.05 M Tris-phosphate buffer saline solution (pH 6.5).

  • Prepare stock solutions of cis-pentadecenoic acid and a reference anti-inflammatory drug (e.g., diclofenac sodium) in methanol at various concentrations (e.g., 10-100 µg/mL).

• Assay Setup:

  • In a set of test tubes, prepare the reaction mixtures (5 mL total volume) as follows:

    • Control: 0.2 mL of BSA solution + 2.8 mL of Tris-phosphate buffer + 2 mL of methanol.

    • Test Samples: 0.2 mL of BSA solution + 2.8 mL of Tris-phosphate buffer + 2 mL of the respective cis-pentadecenoic acid solution.

    • Reference: 0.2 mL of BSA solution + 2.8 mL of Tris-phosphate buffer + 2 mL of the respective diclofenac sodium solution.

• Incubation:

  • Incubate all tubes at 37°C for 20 minutes.

  • Induce denaturation by incubating the tubes in a water bath at 70°C for 10 minutes.

• Measurement:

  • After cooling to room temperature, measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.

• Calculation:

  • Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

This protocol allows for the direct assessment of cis-pentadecenoic acid's effect on the phosphorylation status of key proteins in the AMPK and mTOR pathways.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., HepG2 hepatocytes, C2C12 myotubes) to approximately 80% confluency.

  • Treat the cells with varying concentrations of cis-pentadecenoic acid for a predetermined time course (e.g., 1, 6, 24 hours). Include a vehicle control (e.g., ethanol or DMSO) and a positive control for AMPK activation (e.g., AICAR).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing the total protein.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in SDS sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene fluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBS-T) to prevent non-specific antibody binding.

  • Incubate the membrane overnight at 4°C with primary antibodies specific for:

    • Phospho-AMPKα (Thr172)

    • Total AMPKα

    • Phospho-S6 Ribosomal Protein (a downstream target of mTORC1)

    • Total S6 Ribosomal Protein

    • A loading control (e.g., GAPDH or β-actin)

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) kit and an imaging system.

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels.

Sources

• 1. The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bellbrooklabs.com [bellbrooklabs.com]
• 3. C15:0 Pentadecanoic Acid: Dietary Sources and Supplement Options [geneticlifehacks.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Concerns about the use of 15:0, 17:0, and trans-16:1n–7 as biomarkers of dairy fat intake in recent observational studies that suggest beneficial effects of dairy food on incidence of diabetes and stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cimasci.com [cimasci.com]
• 8. Influx of kynurenine into the brain is involved in the reduction of ethanol consumption induced by Ro 61‐8048 after chronic intermittent ethanol in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Loop diuretics inhibit kynurenic acid production and kynurenine aminotransferases activity in rat kidneys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. Frontiers | Fatty Acid Composition, Antioxidant, and in vitro Anti-inflammatory Activity of Five Cold-Pressed Prunus Seed Oils, and Their Anti-biofilm Effect Against Pathogenic Bacteria [frontiersin.org]

The Odd-Chain Fatty Acid (OCFA) Paradigm: From Trace Contaminants to Bioactive Lipids

Executive Summary: The "Essentiality" Shift

For decades, odd-chain fatty acids (OCFAs), primarily pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0), were dismissed as biological noise—trace byproducts of dairy consumption or bacterial metabolism, useful only as internal standards for gas chromatography. This view has been fundamentally overturned.

Current lipidomics research identifies OCFAs as bioactive signaling lipids with potent pleiotropic effects on metabolic health, longevity pathways (AMPK/mTOR), and membrane biophysics. Specifically, C15:0 is now proposed as the first potential "essential fatty acid" discovered in 90 years, with deficiencies linked to ferroptosis and metabolic dysfunction-associated steatotic liver disease (MASLD).

This guide provides a rigorous technical framework for the quantification, metabolic tracing, and functional analysis of OCFAs in the human lipidome.

Biochemistry & Metabolism: The Dual-Origin Hypothesis

Contrary to the dogma that humans cannot synthesize OCFAs, recent stable-isotope tracing demonstrates that the human liver is capable of de novo lipogenesis of OCFAs. Understanding this dual origin is critical for interpreting clinical data.

The Propionate Primer Pathway

While even-chain fatty acids (C16:0) utilize Acetyl-CoA (C2) as the primer for Fatty Acid Synthase (FAS), OCFAs utilize Propionyl-CoA (C3) .

• Exogenous Source: Dietary intake of dairy fat (ruminant biohydrogenation).

• Endogenous Source: Gut microbiota ferment dietary fiber into propionate. Propionate enters the portal circulation, is converted to Propionyl-CoA in the liver, and primes FAS to generate C15:0 and C17:0.

Alpha-Oxidation (Minor Pathway)

Peroxisomal

-oxidation of long-chain fatty acids can shorten chains by one carbon, converting even-chains to odd-chains, though this is quantitatively minor compared to the propionate pathway in healthy states.

Visualization: The OCFA Biosynthetic Nexus

Figure 1: The dual origin of OCFAs showing the critical link between gut-derived propionate and hepatic de novo lipogenesis.

Physiological Mechanisms & Drug Targets

The bioactivity of C15:0 and C17:0 is distinct.[1][2] Lumping them together as "OCFAs" in data analysis is a methodological error.

C15:0 (Pentadecanoic Acid)[4][5][6][7][8][9]

• Target: Dual partial agonist of PPAR

  / .[3]

• Mechanism:

  • AMPK Activation: Directly activates AMP-activated protein kinase (AMPK), independent of the AMP/ATP ratio.

  • mTOR Inhibition: Suppresses mTORC1 signaling, mimicking the effects of rapamycin (longevity pathway).

  • Mitochondrial Stability: Stabilizes Complex II (Succinate Dehydrogenase), reducing ROS production and preventing ferroptosis.

• Clinical Relevance: Inverse correlation with T2D, NASH/MASLD, and all-cause mortality.

C17:0 (Heptadecanoic Acid)[6]

• Status: Biomarker vs. Bioactive.

• Nuance: While epidemiological levels correlate with metabolic health, in vitro assays suggest C17:0 lacks the direct AMPK-activating potency of C15:0. It serves primarily as a biomarker for dairy fat intake and a membrane fluidity modulator.

Comparative Data Profile

Feature	Pentadecanoic Acid (C15:[4][5][6][7][8][3][9]0)	Heptadecanoic Acid (C17:[1][6][10]0)
Primary Origin	Dietary (Dairy) + Endogenous (Propionate)	Elongation of C15:0 + Dietary
Plasma Conc. (Human)	~0.2 - 0.5% of total fatty acids	~0.3 - 0.6% of total fatty acids
Key Signaling Target	PPAR / , AMPK, mTOR	Membrane Phospholipids
Cellular Effect	Anti-inflammatory, Anti-fibrotic	Membrane Fluidity Modulation
T2D Risk Correlation	Strong Inverse Association	Inverse Association
Internal Standard Suitability	NEVER	NEVER

Analytical Methodologies: The "Self-Validating" Protocol

CRITICAL ADVISORY: The historical practice of using C15:0 or C17:0 as internal standards (IS) is scientifically invalid for human lipidomics. Their presence is endogenous.[4] You must use stable isotope-labeled analogs (e.g., C15:0-d29 or C17:0-d33).

Isomer Resolution: The Branched-Chain Trap

A common failure mode in OCFA analysis is the co-elution of straight-chain OCFAs with branched-chain fatty acids (BCFAs) of the same carbon number (e.g., iso-C17:0 and anteiso-C17:0).

• Non-Polar Columns (e.g., DB-5, HP-5): Often fail to separate anteiso-C17:0 from C17:0.

• Polar Columns (e.g., DB-23, CP-Sil 88): Required for baseline resolution of isomers.

Protocol: High-Resolution GC-MS Quantification

Step 1: Sample Preparation

• Matrix: Plasma (50

  L) or RBC membranes.

• Internal Standard Spike: Add 10

  L of C15:0-d29 (100 M). Do not use C19:0 or C17:0.

Step 2: Lipid Extraction (Modified Folch)

• Add 1 mL Chloroform:Methanol (2:1 v/v).

• Vortex 1 min; Centrifuge 3000 x g for 5 min.

• Collect lower organic phase. Dry under

  .

Step 3: Derivatization (FAMEs)

• Reconstitute in 500

  L Boron Trifluoride ( ) in methanol (14%).

• Incubate at 100°C for 10 mins (Methylation).

• Extract FAMEs with Hexane.[11]

Step 4: GC-MS Acquisition

• Column: Agilent J&W DB-23 (60m x 0.25mm, 0.25

  m) or equivalent high-polarity cyanopropyl phase.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Temp Program: 50°C (1 min) -> 25°C/min to 175°C -> 4°C/min to 230°C (hold 5 min).

• Detection: SIM Mode (Selected Ion Monitoring).[12]

  • Target Ions: m/z 74 (McLafferty rearrangement), m/z 241 (C15:0 M+), m/z 269 (C17:0 M+).

Visualization: Analytical Decision Logic

Figure 2: Analytical workflow emphasizing the necessity of polar columns for isomer resolution and deuterated internal standards.

References

• Venn-Watson, S., et al. (2020).[9][13] "Efficacy of dietary odd-chain saturated fatty acid pentadecanoic acid parallels broad associated health benefits in humans: could it be essential?" Scientific Reports.[9] Link

• Weitkunat, K., et al. (2017). "Odd-chain fatty acids as a biomarker for dietary fiber intake: a novel pathway for endogenous production from propionate."[9][14] The American Journal of Clinical Nutrition. Link

• Pfeuffer, M., & Jaudszus, A. (2016).[9] "Pentadecanoic and Heptadecanoic Acids: Multifaceted Odd-Chain Fatty Acids." Advances in Nutrition. Link

• Jenkins, B., et al. (2015). "A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:[1][2][6][10]0) in Health and Disease."[1][6] Molecules. Link

• Venn-Watson, S. (2024). "Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds."[7][8][15] Nutrients.[1][16][2][4][5][9][10] Link

Sources

• 1. Heptadecanoic Acid Is Not a Key Mediator in the Prevention of Diet-Induced Hepatic Steatosis and Insulin Resistance in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discoverc15.com [discoverc15.com]
• 3. Molecular and cellular mechanisms of pentadecanoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. C15:0 Pentadecanoic Acid: Dietary Sources and Supplement Options [geneticlifehacks.com]
• 5. fatty15.com [fatty15.com]
• 6. Dairy Fat Intake, Plasma C15:0 and Plasma Iso-C17:0 are inversely associated with Liver Fat in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds (2023) | Stephanie Venn-Watson | 6 Citations [scispace.com]
• 8. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Margaric C17:0 - Metabolimix+ - Lab Results explained | HealthMatters.io [healthmatters.io]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fatty15.com [fatty15.com]
• 14. Effect of Microbial Status on Hepatic Odd-Chain Fatty Acids Is Diet-Dependent | MDPI [mdpi.com]
• 15. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Long… [ouci.dntb.gov.ua]
• 16. Plasma Free Fatty Acids and Metabolic Effect in Type 2 Diabetes, an Ancillary Study from a Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]

(Z)-10-Pentadecenoic Acid: Cellular Signaling & Immunometabolic Modulation

This guide provides an in-depth technical analysis of (Z)-10-pentadecenoic acid (C15:1n-5), a distinct odd-chain monounsaturated fatty acid (OC-MUFA) with emerging significance in immunometabolism. Unlike its saturated counterpart pentadecanoic acid (C15:0), which regulates metabolism via AMPK/mTOR, (Z)-10-pentadecenoic acid exhibits specific activity in modulating the kynurenine pathway via Indoleamine 2,3-dioxygenase 1 (IDO1) inhibition .[1]

Technical Guide for Drug Development & Lipidomics

Executive Summary

(Z)-10-pentadecenoic acid (cis-10-pentadecenoic acid; C15:1n-5) is a bioactive odd-chain fatty acid found in trace amounts in mammalian tissues, specific microbial metabolites, and dietary sources (e.g., Sperata aor, certain fungi).[1][2] While odd-chain fatty acids (OCFAs) were historically dismissed as inert biomarkers of dairy intake, recent lipidomic profiling has stratified them into distinct signaling agents.[1]

The critical distinction of (Z)-10-pentadecenoic acid lies in its immunomodulatory potential . Unlike C15:0, which acts as a dual PPAR

agonist to stabilize mitochondrial function, C15:1n-5 has been identified as a specific inhibitor of IDO1 activity .[1] By impeding the conversion of tryptophan to kynurenine, this lipid acts as a checkpoint regulator, potentially reversing immunosuppressive tumor microenvironments (TME) and mitigating neurotoxic kynurenine accumulation.[1]

Biochemistry & Origin

Structural Identity[1]

• IUPAC Name: (Z)-pentadec-10-enoic acid[3]

• Lipid Number: C15:1n-5

• Molecular Formula:

  [4][5]

• Key Feature: The double bond is located at the

  position (10 carbons from the carboxyl end) or the -5 position (5 carbons from the methyl end). This structural geometry distinguishes it from the more common desaturation products of mammalian SCD1.

Biosynthetic Pathways

While mammalian de novo lipogenesis primarily yields even-chain fatty acids, C15:1n-5 accumulates via two primary vectors:[1]

• Dietary Absorption & Microbial Metabolism:

  • Significant concentrations are found in specific aquatic species (e.g., Sperata aor) and fungal metabolites (Yarrowia lipolytica engineered pathways).[1]

  • Gut microbiota generate OCFAs from dietary fiber (propionate pathway), which can be further desaturated or elongated.[1]

• Peroxisomal

  -Oxidation (Putative):

  • The

    -5 position suggests C15:1n-5 may be a chain-shortened metabolite of longer -5 MUFAs, such as (Z)-12-heptadecenoic acid (C17:1n-5) .

  • Unlike

    desaturase (SCD1) products, the unsaturation implies an origin either from specific microbial desaturases or partial -oxidation of longer chain dietary fatty acids.

Core Signaling Mechanism: IDO1 Inhibition[6][7][8]

The primary signaling node for (Z)-10-pentadecenoic acid is the Indoleamine 2,3-dioxygenase 1 (IDO1) enzyme. IDO1 is the rate-limiting enzyme in the catabolism of the essential amino acid Tryptophan (Trp) into Kynurenine (Kyn).[6][7][8]

The Mechanism of Action

In inflammatory states (e.g., IFN-

stimulation), IDO1 is upregulated.[1] This depletes local Tryptophan and increases Kynurenine.

• Tryptophan Depletion: Activates the GCN2 stress response kinase, inhibiting T-effector cell proliferation.[1]

• Kynurenine Accumulation: Binds to the Aryl Hydrocarbon Receptor (AhR), driving the differentiation of naïve T cells into immunosuppressive regulatory T cells (Tregs).

(Z)-10-pentadecenoic acid acts as a negative regulator of this pathway. Experimental data indicates that treatment with C15:1n-5 significantly inhibits IFN-

-induced Kynurenine production in human monocytic cells (THP-1).

Pathway Visualization

The following diagram illustrates the intervention of C15:1n-5 in the IDO1-Kynurenine axis.

Figure 1: Mechanism of Immunomodulation.[1] (Z)-10-pentadecenoic acid inhibits IDO1 activity, preventing Tryptophan depletion and Kynurenine-mediated immune suppression.[1]

Experimental Methodologies

To validate the signaling effects of (Z)-10-pentadecenoic acid, researchers must employ rigorous analytical and cellular protocols.[1] The following workflows ensure reproducibility and specificity.

Analytical Detection (GC-MS)

Separating C15:1 isomers (e.g., cis-10 vs. cis-9) requires high-polarity capillary columns.

Parameter	Specification	Rationale
Column	100m Biscyanopropyl Polysiloxane (e.g., CP-Sil 88 or SP-2560)	Essential for separating geometric and positional isomers of MUFAs.
Carrier Gas	Helium (20 cm/sec)	Optimal linear velocity for resolution.
Temp Program	140°C (5 min) 4°C/min 240°C	Slow ramp maximizes separation of C15 isomers.
Standard	Methyl (Z)-10-pentadecenoate	Authentic standard required for retention time locking.

Cellular IDO1 Inhibition Assay

This protocol validates the functional impact of C15:1n-5 on the kynurenine pathway.

Reagents:

• THP-1 Human Monocytes.

• Recombinant Human IFN-

  .

• (Z)-10-Pentadecenoic Acid (Ethanol solution).[5]

• L-Tryptophan (supplemented media).

Workflow Visualization:

Figure 2: Workflow for validating IDO1 inhibition in vitro. Critical control: Vehicle (Ethanol) only.

Data Interpretation:

• Positive Control: IFN-

  treated cells (High Kynurenine).

• Negative Control: Unstimulated cells (Low Kynurenine).

• Experimental: IFN-

  + C15:1n-5. Success Criteria: A statistically significant, dose-dependent reduction in Kynurenine concentration compared to the Positive Control.

Therapeutic Implications

The identification of (Z)-10-pentadecenoic acid as an IDO1 inhibitor opens specific therapeutic avenues, distinct from the metabolic applications of C15:0.[1]

Cancer Immunotherapy

IDO1 is a classic immune checkpoint.[1] Tumors overexpress IDO1 to create a "cold" immune environment.

• Potential: C15:1n-5 could serve as an adjuvant nutrient or lead structure for small-molecule inhibitors to restore T-cell surveillance.

• Advantage: As a fatty acid, it may have superior membrane permeability compared to synthetic small molecules, potentially accessing intracellular IDO1 pools more effectively.[1]

Neuroprotection

The "Kynurenine Theory of Depression" and neurodegeneration posits that excess Kynurenine (and its metabolite Quinolinic Acid) is neurotoxic.

• Potential: Dietary supplementation or pharmacological delivery of C15:1n-5 could limit neuroinflammation by dampening the IDO1 pathway in microglia.

References

• Costabile, M., et al. (2017).[1] Inhibition of indoleamine 2,3-dioxygenase activity by fatty acids and prostaglandins: A structure function analysis.[1] Prostaglandins, Leukotrienes and Essential Fatty Acids, 122, 7-15.[1] Link

• Venn-Watson, S., et al. (2020).[1] Efficacy of dietary odd-chain saturated fatty acids pentadecanoic acid and heptadecanoic acid in 12-week obese C57BL/6J mice.[1] Scientific Reports, 10, 2639.[1] Link

• Cayman Chemical. (n.d.). 10(Z)-Pentadecenoic Acid Product Information. Link

• Mohanty, B., et al. (2014).[1] Amino acid and fatty acid profiles of the edible portion of the long-whiskered catfish, Sperata aor. Biosciences Biotechnology Research Asia, 11(1).[1] Link

• Prendergast, G.C., et al. (2018).[1] Indoleamine 2,3-dioxygenase pathways of pathogenic inflammation and immune escape in cancer.[1] Cancer Immunology, Immunotherapy, 67, 663–674.[1] Link

Sources

• 1. Investigation of Fatty Acid Content in the Edible Portion of Long-Whiskered Catfish Sperata aor – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. Research on meat quality of Qianhua Mutton Merino sheep and Small-tail Han sheep - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 10Z-pentadecenoic acid | C15H28O2 | CID 5312411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. larodan.com [larodan.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Frontiers | Targeting immunometabolism mediated by the IDO1 Pathway: A new mechanism of immune resistance in endometrial cancer [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition Mechanisms of Indoleamine 2,3-Dioxygenase 1 (IDO1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: cis-15:1 Fatty Acid Biomarkers for Dietary Intake & Metabolic Profiling

The following technical guide is structured to provide a comprehensive, scientifically rigorous analysis of cis-15:1 fatty acid biomarkers. It deviates from standard templates to prioritize the specific biochemical and analytical nuances required by researchers in this niche field.

Executive Summary

While pentadecanoic acid (15:0) and heptadecanoic acid (17:[1][2][3][4]0) are the established "gold standards" for assessing dairy fat intake, cis-15:1 (pentadecenoic acid) represents a more complex, dual-origin biomarker. It serves not only as a trace indicator of ruminant fat consumption but also as a potential substrate-product marker for Stearoyl-CoA Desaturase-1 (SCD1) activity.

This guide details the utility of cis-15:1 isomers—specifically cis-10-pentadecenoic acid (15:1n-5) and cis-9-pentadecenoic acid (15:1n-6)—in clinical and nutritional research. It provides validated protocols for their chromatographic separation from interfering isomers, ensuring data integrity in drug development and metabolic phenotyping.

Biochemical Origin & Isomer Specificity

To correctly interpret cis-15:1 data, researchers must distinguish between its two primary origins. Unlike 15:0, which is almost exclusively dietary (exogenous), 15:1 helps bridge the gap between intake and metabolic processing.

The Two-Source Hypothesis

• Exogenous (Dietary) – The Ruminant Pathway:

  • Isomer: Predominantly cis-10-pentadecenoic acid (15:1n-5).

  • Mechanism: Formed in the rumen of cows and sheep via microbial biohydrogenation and chain elongation processes. It is incorporated into milk fat and meat.[4]

  • Confounding Source: High concentrations of 15:1 are also found in specific leafy greens, notably watercress, parsley, and mint , where it can be the dominant monounsaturated fatty acid (MUFA).

• Endogenous (Metabolic) – The Desaturase Pathway:

  • Isomer: Predominantly cis-9-pentadecenoic acid (15:1n-6).

  • Mechanism: Humans can synthesize 15:1 de novo from dietary 15:0. The enzyme Stearoyl-CoA Desaturase-1 (SCD1) inserts a cis-double bond at the Delta-9 position.

  • Significance: The ratio of 15:1/15:0 can serve as a "Desaturase Index" for odd-chain fatty acids, paralleling the standard 16:1/16:0 index used in diabetes and obesity research.

Biological Pathway Diagram

The following diagram illustrates the dual origin of 15:1 and its convergence in human plasma.

Caption: Dual-origin pathway showing convergence of exogenous (rumen/plant) and endogenous (SCD1-mediated) sources into the total cis-15:1 pool.

Biomarker Utility & Interpretation[5]

Validating Dairy Intake

While 15:0 is the primary marker, 15:1 provides specificity. A high 15:0 level with a disproportionately low 15:1 level may suggest:

• Intake of non-dairy odd-chain sources (e.g., specific fish or supplements).

• Low SCD1 activity (metabolic downregulation).

Clinical Relevance

Biomarker Metric	Clinical Indication	Confounding Factors
Absolute cis-15:1	Secondary marker for full-fat dairy intake.[5]	High consumption of watercress or parsley.
15:1 / 15:0 Ratio	Proxy for SCD1 activity (Desaturase Index).	Genetic polymorphisms in FADS or SCD genes.
15:0 + 17:0 + 15:1	Composite Score: Stronger correlation with T2D risk reduction than individual FAs.	N/A

Analytical Methodology: High-Resolution GC-FID/MS

The separation of cis-15:1 from trans isomers and branched-chain fatty acids (BCFAs) like iso-15:0 and anteiso-15:0 is the critical failure point in standard clinical assays. Standard 30m columns are insufficient.

Experimental Protocol

Objective: Quantify cis-15:1 isomers with baseline resolution from C15:0 and C16:0.

Step 1: Lipid Extraction (Modified Folch)

• Sample: 200 µL Plasma or Serum.

• Lysis: Add 800 µL ice-cold Chloroform:Methanol (2:1 v/v) containing 0.01% BHT (antioxidant).

• Internal Standard: Spike with 10 µg of Triheptadecanoin (TG-17:0) or deuterated 15:0-d29.

• Separation: Vortex 1 min, centrifuge at 3000 x g for 10 min at 4°C.

• Recovery: Collect lower organic phase. Dry under Nitrogen stream.

Step 2: Methylation (FAME Synthesis)

Crucial Note: Use Acid-catalyzed methylation (BF3-Methanol) rather than Base-catalyzed, as odd-chain fatty acids are often bound in complex lipids (sphingolipids) that resist base hydrolysis.

• Resuspend dried lipid in 1 mL Toluene.

• Add 2 mL 14% Boron Trifluoride (BF3) in Methanol.

• Incubate at 100°C for 45 minutes.

• Cool, add 1 mL Hexane and 1 mL H2O. Vortex and recover upper Hexane layer.

Step 3: GC Analysis (The "Expert" Standard)

To separate cis-9 (15:1n-6) from cis-10 (15:1n-5), you must use a highly polar capillary column with a length of 100 meters .

• Instrument: GC-FID (Agilent 8890 or equivalent) or GC-MS (for isomer ID).

• Column: SP-2560 or CP-Sil 88 (100 m × 0.25 mm × 0.2 µm). Do not use DB-5 or DB-23.

• Carrier Gas: Hydrogen (40 cm/sec) or Helium (20 cm/sec).

• Oven Program:

  • Start: 70°C (hold 2 min).

  • Ramp 1: 175°C at 15°C/min.

  • Plateau: Hold 175°C for 40 min (Critical for isomer separation).

  • Ramp 2: 240°C at 4°C/min (hold 10 min).

Analytical Workflow Diagram

Caption: Step-by-step analytical workflow emphasizing the 100m column requirement for isomer resolution.

Reference Data & Quality Control

When establishing this assay in a drug development context, the following quantitative parameters should be met.

Typical Concentration Ranges (Human Plasma)

Fatty Acid	Mean % of Total FA	Lower Limit of Quantitation (LLOQ)
15:0 (Pentadecanoic)	0.20 – 0.45%	0.01%
cis-15:1 (Total)	0.02 – 0.09%	0.005%
17:0 (Heptadecanoic)	0.30 – 0.55%	0.01%

Troubleshooting Guide

• Co-elution: If 15:1 co-elutes with anteiso-15:0, lower the initial isothermal temperature to 170°C.

• Peak Tailing: Check injector liner cleanliness; free fatty acids may be forming if methylation was incomplete.

• Contamination: 15:0 and 15:1 are present in some lab skin lotions. Use nitrile gloves and pre-wash glassware with chloroform.

References

• Jenkins, B., et al. (2015). "Biomarkers of milk fat intake and cardiometabolic health." Nutrients.[4][6][7] Available at: [Link][8]

• Venn-Watson, S. K., et al. (2020). "Pentadecanoic acid (C15:0), an essential fatty acid, shares clinically relevant cell-based activities with leading longevity-enhancing compounds." Scientific Reports. Available at: [Link]

• Kramer, J. K., et al. (2008). "Separation of CLA isomers and other trans fatty acids by GC using 100-m columns." Lipid Technology. Available at: [Link]

• Hogrefe, J., et al. (2014). "The alpha-linolenic acid content of green vegetables commonly available in Australia." International Journal for Vitamin and Nutrition Research. Available at: [Link]

• Ntambi, J. M., & Miyazaki, M. (2004). "Regulation of stearoyl-CoA desaturases and role in metabolism." Progress in Lipid Research. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Biomarkers of dairy fat intake, incident cardiovascular disease, and all-cause mortality: A cohort study, systematic review, and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. grazingguide.net [grazingguide.net]
• 5. foodcomposition.co.nz [foodcomposition.co.nz]
• 6. Metabolomic profiling to identify effects of dietary calcium reveal the influence of the individual and postprandial dynamics on the canine plasma metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trans-10 octadecenoic acid does not reduce milk fat synthesis in dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. orbi.uliege.be [orbi.uliege.be]

Protocols & Analytical Methods

Application Note: High-Fidelity FAME Derivatization of Pentadecenoic Acid (C15:1)

Executive Summary

Pentadecenoic acid (C15:1), typically found as the cis-10 isomer, is a rare odd-chain monounsaturated fatty acid (MUFA). Unlike its saturated counterpart pentadecanoic acid (C15:0)—which is increasingly recognized as an essential fatty acid and biomarker for dairy intake—C15:1 is often associated with bacterial metabolism or specific dietary sources. Accurate quantification of C15:1 requires rigorous derivatization into Fatty Acid Methyl Esters (FAMEs) to ensure volatility for Gas Chromatography (GC) analysis while preventing cis-trans isomerization or migration of the double bond.

This guide details a stabilized acid-catalyzed derivatization protocol using 2% Sulfuric Acid (

) in Methanol. This method is selected over Boron Trifluoride ( ) due to superior reagent stability and reduced artifact formation, ensuring high recovery of C15:1 without compromising the double bond integrity.

Scientific Foundation & Strategic Logic

The Challenge of C15:1 Analysis

• Isomeric Resolution: C15:1 must be chromatographically resolved from the abundant C15:0 and potential C16 isomers. This requires high-polarity capillary columns (e.g., biscyanopropyl phases).[1]

• Internal Standard Interference: C15:0 is the classical Internal Standard (IS) for even-chain fatty acid analysis. However, in modern lipidomics, endogenous C15:0 levels are biologically significant. Therefore, this protocol utilizes Nonadecanoic Acid (C19:0) as the IS to prevent quantitation bias.

• Derivatization Chemistry: Base-catalyzed methods (e.g., KOH/MeOH) transesterify glycerolipids (TAGs) efficiently but fail to methylate Free Fatty Acids (FFAs). Acid-catalyzed methods methylate both.[2] Given that C15:1 may exist as a free intermediate or bound ester, a robust acid method is required.

Reaction Mechanism

The acid-catalyzed esterification proceeds via nucleophilic acyl substitution. The carbonyl oxygen of the fatty acid is protonated by the acid catalyst (

), making the carbonyl carbon highly electrophilic and susceptible to attack by methanol.

Materials & Reagents

Reagents (Mass Spectrometry Grade)

• Methanol (MeOH): Anhydrous,

  99.8%.

• Sulfuric Acid (

  ): 95-98%, ACS reagent.

• n-Hexane: For extraction of FAMEs.[3][4]

• Toluene: Co-solvent to solubilize non-polar lipids (TAGs) prior to methylation.

• Sodium Chloride (NaCl): Prepare a saturated aqueous solution.

• Sodium Sulfate (

  ): Anhydrous, granular (drying agent).

Standards

• Target Standard: cis-10-Pentadecenoic acid methyl ester (C15:1 FAME).[1]

• Internal Standard (IS): Nonadecanoic acid (C19:0). Prepare a 1 mg/mL stock in Hexane.

Detailed Protocol: 2% -Methanol Method

This protocol is optimized for total lipid extracts (bound + free fatty acids).

Phase 1: Sample Preparation & Lipid Extraction

Note: If starting with bio-fluids (plasma/serum), perform a Folch or Bligh-Dyer extraction first to isolate total lipids.

• Aliquot: Transfer lipid extract (containing ~1-5 mg lipid) into a screw-cap glass culture tube (Pyrex, 15 mL).

• IS Addition: Add 50

  L of C19:0 Internal Standard solution.

• Evaporation: Evaporate solvent completely under a gentle stream of Nitrogen (

  ) at 30°C. Critical: Do not over-dry or heat excessively to prevent oxidation.

Phase 2: Derivatization Reaction

• Solubilization: Add 0.5 mL Toluene to the dried residue. Vortex for 10 seconds.

  • Why: Methanol alone cannot dissolve non-polar TAGs, leading to incomplete reaction. Toluene bridges the polarity gap.

• Reagent Addition: Add 1.0 mL of 2%

  in Methanol (freshly prepared).

  • Preparation: Slowly add 2 mL conc.

    to 98 mL cold methanol.

• Incubation: Cap tube tightly (Teflon-lined cap). Incubate at 80°C for 60 minutes in a heating block.

  • Control: Shake gently every 15 minutes to ensure phase contact.

Phase 3: Extraction of FAMEs

• Quenching: Cool the tubes to room temperature. Add 1.0 mL of Saturated NaCl solution .

• Extraction: Add 1.0 mL of n-Hexane .

• Phase Separation: Vortex vigorously for 30 seconds. Centrifuge at 2000 x g for 3 minutes to separate phases.

• Collection: Transfer the upper organic layer (Hexane containing FAMEs) to a clean vial containing a small amount of anhydrous

  .

• Repeat (Optional): For high-value samples, repeat extraction with another 1.0 mL Hexane and combine extracts.

Analytical Configuration (GC-FID/MS)

To successfully separate C15:1 from C15:0 and C16 isomers, a highly polar cyanopropyl column is mandatory.

Instrument Parameters

Parameter	Setting
Column	SP-2560 or CP-Sil 88 (100 m 0.25 mm 0.20 m)
Carrier Gas	Helium (1.0 mL/min, constant flow)
Inlet Temp	250°C
Injection	1 L, Split 10:1 (Adjust based on concentration)
Detector	FID (260°C) or MS (Source 230°C, Scan 40-400 m/z)

Temperature Program (Optimized for Isomer Separation)

• Initial: 140°C (Hold 5 min)

• Ramp 1: 4°C/min to 240°C

• Final: 240°C (Hold 15 min)

Note: C15:1 typically elutes immediately after C15:0 and well before C16:0 on these columns.

Quality Control & Validation

Calculation

Quantify C15:1 concentration (

) using the Internal Standard method:

• : Peak Area
• : Weight (mg)
• : Relative Response Factor (determined by running a standard mix of C15:1 and C19:0).

Acceptance Criteria

• IS Recovery: The recovery of C19:0 must be 90-110%.

• Resolution (

  ): between C15:0 and C15:1 must be (baseline separation).

• Artifact Check: Monitor for "extra" peaks near C15:1 which may indicate methoxy-artifacts (common with aged BF3 reagents).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield of C15:1	Incomplete methylation of TAGs.	Ensure Toluene is added to solubilize lipids. Check incubation temp (80°C).
Extra Peaks / Noise	Oxidized reagent or sample.	Use fresh /MeOH. Flush tubes with before heating.
Co-elution with C15:0	Column polarity too low.	Switch from DB-5 (non-polar) to SP-2560 (polar). Decrease ramp rate.
Loss of PUFAs	Acid concentration too high.	While C15:1 is robust, if analyzing concurrent PUFAs, limit time to 60 min.

References

• AOAC International. (2000). Official Method 996.06: Fat (Total, Saturated, and Unsaturated) in Foods.Link

• Christie, W. W. (1993). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis.[1][3][5][6] The Lipid Library. Link

• Venn-Watson, S., et al. (2020). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds.[7][8][9] Nutrients.[10] Link (Cited for biological context of C15 fatty acids).

• Sigma-Aldrich. Fatty Acid Methyl Ester (FAME) Analysis by Gas Chromatography.[11] Application Note. Link

Sources

• 1. gcms.cz [gcms.cz]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 6. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 7. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems | PLOS One [journals.plos.org]
• 8. Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. preprints.org [preprints.org]
• 10. Pentadecanoic acid (C15:0) and cardiovascular disease: A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Resolution Quantification of cis-Pentadecenoic Acid (C15:1) in Plasma via GC-MS/FID

Abstract & Introduction

The Clinical Imperative: While pentadecanoic acid (C15:0) has recently gained attention as a potential essential fatty acid, its monounsaturated counterpart, cis-pentadecenoic acid (C15:1) —typically cis-10-pentadecenoic acid—remains a critical but under-analyzed component of the odd-chain fatty acid (OCFA) profile. Variations in plasma C15:1 levels are increasingly investigated as biomarkers for dairy intake, rumen-specific bacterial metabolism, and specific metabolic disease states.

The Analytical Challenge: Quantifying C15:1 presents distinct chromatographic hurdles:

• Isomeric Resolution: It must be chromatographically resolved from its saturated analog (C15:0), which is often present at 2-5x higher concentrations, and from potential trans isomers.

• Low Abundance: C15:1 circulates at trace levels (typically <0.5% of total plasma fatty acids), requiring high-sensitivity detection and minimal background noise.

• Matrix Interference: Co-elution with branched-chain fatty acids or breakdown products of abundant C16:0 species is a common failure mode in standard C18 columns.

Methodological Strategy: This protocol utilizes Gas Chromatography (GC) coupled with Mass Spectrometry (MS) or Flame Ionization Detection (FID) following Fatty Acid Methyl Ester (FAME) derivatization. We prioritize a highly polar biscyanopropyl stationary phase to maximize dipole-induced separation of cis/trans isomers.

Experimental Workflow Visualization

The following diagram outlines the critical path from sample collection to data generation.

Caption: End-to-end workflow for C15:1 quantification illustrating the critical spike-in point for internal standards to ensure recovery normalization.

Materials & Reagents

Component	Specification	Purpose
Internal Standard (ISTD)	Nonadecanoic Acid (C19:0) or d3-C15:0	Normalization of extraction loss and injection variability.
Extraction Solvent	MTBE (Methyl tert-butyl ether) / Methanol	High-efficiency lipid extraction (Matyash method); safer than Chloroform.
Derivatization Reagent	14% Boron Trifluoride ( ) in Methanol	Catalyzes transesterification of TGs, PLs, and CEs into FAMEs.
Quenching Solvent	Hexane (HPLC Grade)	Solubilizes FAMEs for injection.
GC Column	SP-2560 or CP-Sil 88 (100 m × 0.25 mm × 0.2 μm)	Critical: Biscyanopropyl phase required for cis/trans and positional isomer separation.

Detailed Protocols

Protocol A: Sample Preparation (MTBE Extraction & FAME Synthesis)

Scientific Rationale: We utilize the Matyash method (MTBE) over the traditional Folch method. MTBE is less dense than water, meaning the lipid-rich organic layer floats on top, simplifying collection and reducing contamination from the protein pellet at the bottom.

Step-by-Step:

• Sample Thawing: Thaw plasma on ice. Vortex for 10s.

• ISTD Addition: Aliquot 100 µL of plasma into a glass centrifuge tube. Add 10 µL of ISTD solution (e.g., C19:0 at 200 µg/mL in Methanol).

  • Note: Precision here is paramount. Use a positive displacement pipette if possible.

• Protein Precipitation: Add 1.5 mL Methanol . Vortex vigorously for 1 min.

• Extraction: Add 5 mL MTBE . Incubate at room temperature for 1 hour on a shaker (orbital, 500 rpm).

• Phase Separation: Add 1.25 mL MS-grade water . Vortex for 30s. Centrifuge at 1,000 x g for 10 min .

• Collection: Transfer the top organic layer (MTBE) to a new glass tube.

  • Optional: Re-extract the lower phase with 2 mL MTBE/Methanol/Water (10:3:2.5) to maximize recovery, though single extraction usually yields >95% for FAs.

• Evaporation: Dry the organic phase under a stream of Nitrogen (

  ) at 40°C until completely dry.

• Derivatization (FAME Formation):

  • Add 1 mL of 14%

    -Methanol .

  • Cap tightly (Teflon-lined cap).

  • Heat at 100°C for 45 minutes in a heating block.

  • Mechanism:[1] Acid catalysis cleaves ester bonds in triglycerides/phospholipids and methylates the free fatty acids.

• Quench & Extract FAMEs:

  • Cool to room temperature.[2]

  • Add 1 mL Hexane followed by 1 mL Water .

  • Vortex 1 min; Centrifuge 3 min at 500 x g.

  • Transfer the top Hexane layer to a GC vial containing a glass insert.

Protocol B: Instrumental Analysis (GC-MS/FID)

Scientific Rationale: Standard non-polar columns (like DB-5 or DB-1) separate based on boiling point (carbon number). They often fail to separate C15:1 from C15:0 adequately. We use a highly polar biscyanopropyl polysiloxane column . The nitrile groups in the stationary phase interact strongly with the

-electrons of the double bond, retarding the elution of C15:1 relative to C15:0.

Instrument Parameters:

• Inlet: Split/Splitless (Split ratio 10:1 recommended to prevent column overload). Temp: 250°C.

• Carrier Gas: Helium (constant flow 1.0 mL/min) or Hydrogen (optimal for speed/resolution).

• Oven Program (Optimized for Isomers):

  • Start: 100°C (Hold 4 min) - Solvent venting.

  • Ramp 1: 3°C/min to 240°C.

  • Hold: 240°C for 10 min.

  • Total Run Time: ~60 mins.[3] (Slow ramp is essential for C15 region resolution).

• Detection (MS):

  • Source Temp: 230°C; Quad Temp: 150°C.

  • Mode: SIM (Selected Ion Monitoring) for quantification.[4]

  • Target Ions:

    • C15:1 FAME: m/z 74 (McLafferty rearrangement), m/z 222 (Molecular Ion), m/z 268.

    • C15:0 FAME: m/z 74, m/z 270 (Molecular Ion).

    • ISTD (C19:0): m/z 74, m/z 326.

System Suitability & Validation Criteria

Before running samples, the system must pass the Resolution Check .

Parameter	Acceptance Criteria	Corrective Action
Resolution ( )	between C15:0 and C15:1	Decrease ramp rate; Check column age (stationary phase bleed).
Peak Tailing	Tailing Factor < 1.2	Trim 10cm from column inlet (remove active sites). Change liner.
ISTD Recovery	80% - 120%	Check extraction efficiency; Ensure complete evaporation of MTBE.
Linearity ( )	(Range: 0.5 - 50 µg/mL)	Prepare fresh calibration standards.

Troubleshooting Logic

Use this decision tree when data anomalies occur.

Caption: Diagnostic tree for common GC-FAME anomalies focusing on resolution and sensitivity.

References

• Venn-Watson, S., et al. (2020). Efficacy of dietary odd-chain saturated fatty acids pentadecanoic acid and heptadecanoic acid in 12-year-old children to reduce risk of metabolic syndrome. PLOS ONE. Link

• Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research. Link

• Amer, B., et al. (2013). A gas chromatography-mass spectrometry method for the quantitative analysis of fatty acids in human plasma. Journal of Chromatography B. Link

• Restek Corporation. FAMEs Fatty Acid Methyl Esters: GC Analysis of FAMEs on Highly Polar Phases. (Technical Guide on Biscyanopropyl columns). Link

• Sigma-Aldrich (Merck). Preparation of Fatty Acid Methyl Esters (FAMEs) for Gas Chromatography.Link

Sources

• 1. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems | PLOS One [journals.plos.org]
• 2. fatty15.com [fatty15.com]
• 3. postnova.com [postnova.com]
• 4. mdpi.com [mdpi.com]

Application Note: High-Resolution Mass Spectrometry for the Comprehensive Analysis of C15:1 Fatty Acid Isomers

Introduction: The Challenge of Isomeric Complexity in Lipidomics

Pentadecenoic acid (C15:1), a monounsaturated fatty acid, exists as a variety of positional and geometric isomers, each with potentially distinct biological roles and implications in health and disease. The subtle differences in the location of the carbon-carbon double bond (C=C) along the acyl chain present a significant analytical challenge. Conventional mass spectrometry approaches can readily determine the elemental composition of a lipid but often fail to distinguish between these isomeric forms. This limitation can obscure critical biological insights, as the metabolic pathways and physiological effects of fatty acid isomers can be profoundly different.

High-resolution mass spectrometry (HRMS), coupled with advanced separation and derivatization techniques, offers a powerful solution to this analytical hurdle. This application note details a robust workflow for the unambiguous identification and differentiation of C15:1 isomers. By integrating liquid chromatography (LC) and ion mobility spectrometry (IMS) for multi-dimensional separation with a diagnostic chemical derivatization strategy—the Paternò-Büchi reaction—followed by higher-energy collisional dissociation (HCD), we can confidently pinpoint the double bond position and provide a comprehensive profile of C15:1 isomers in complex biological samples. This detailed protocol is designed for researchers, scientists, and drug development professionals seeking to delve deeper into the isomeric complexity of the lipidome.

The Strategic Approach: A Multi-Faceted Analytical Workflow

Our methodology is built upon a foundation of strategic, validated steps designed to maximize the separation and identification of C15:1 isomers. The workflow, depicted below, combines meticulous sample preparation with a multi-dimensional analytical platform.

Figure 1: Overall workflow for C15:1 isomer analysis.

The causality behind this experimental design is as follows:

• Lipid Extraction and Transesterification: A robust extraction method, such as the Folch method, is crucial for obtaining a representative lipid sample from the biological matrix.[1][2][3][4][5] Transesterification to fatty acid methyl esters (FAMEs) simplifies the subsequent analysis by removing the complexity of different lipid classes and providing a uniform starting material for derivatization.

• Paternò-Büchi Derivatization: This photochemical [2+2] cycloaddition reaction specifically targets the C=C bond, forming an oxetane ring with a reagent like acetone.[6][7][8][9][10][11][12] This chemical "tag" is the key to localizing the double bond during fragmentation.

• LC and IMS Separation: Reversed-phase liquid chromatography (RPLC) separates the derivatized FAMEs based on their hydrophobicity.[13][14][15] Ion mobility spectrometry adds another dimension of separation based on the size, shape, and charge of the ions in the gas phase.[16][17][18][19][20] This is particularly valuable for separating isomers that may co-elute from the LC column.

• HRMS and HCD Fragmentation: High-resolution mass spectrometry provides accurate mass measurements, which is essential for confident identification. Higher-energy collisional dissociation (HCD) of the Paternò-Büchi adducts induces cleavage of the oxetane ring, generating diagnostic fragment ions that reveal the original position of the double bond.[21]

• Data Analysis: The final step involves a rule-based identification of the C15:1 isomers by searching for the characteristic diagnostic fragment ions in the high-resolution tandem mass spectra.[22]

Experimental Protocols

Protocol 1: Lipid Extraction (Modified Folch Method)

This protocol describes the extraction of total lipids from a biological sample.

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Sample (e.g., 100 mg of tissue or 1 mL of plasma)

• Glass homogenizer or sonicator

• Centrifuge

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• Homogenize the sample in a glass homogenizer with 2 mL of a 2:1 (v/v) chloroform:methanol mixture. For liquid samples, vortex thoroughly.

• Transfer the homogenate to a glass centrifuge tube.

• Add an additional 2 mL of the chloroform:methanol mixture and vortex for 15 minutes.

• Add 1 mL of 0.9% NaCl solution to the tube.

• Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Resuspend the lipid extract in a known volume of chloroform:methanol (2:1, v/v) for storage at -20°C.

Protocol 2: Transesterification to Fatty Acid Methyl Esters (FAMEs)

This protocol converts the extracted lipids into FAMEs.

Materials:

• Dried lipid extract from Protocol 1

• 2% (v/v) H₂SO₄ in methanol

• Hexane (HPLC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Heating block or water bath

• Glass reaction vials with PTFE-lined caps

Procedure:

• To the dried lipid extract, add 2 mL of 2% H₂SO₄ in methanol.

• Seal the vial and heat at 80°C for 1 hour.

• Allow the vial to cool to room temperature.

• Add 2 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex for 1 minute and then centrifuge at 1,000 x g for 5 minutes.

• Transfer the upper hexane layer (containing the FAMEs) to a clean glass tube.

• Add a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane solution to a new vial and evaporate to dryness under nitrogen.

• Resuspend the FAMEs in a suitable solvent (e.g., acetonitrile) for Paternò-Büchi derivatization.

Protocol 3: Paternò-Büchi Derivatization

This protocol derivatizes the double bonds in the C15:1 FAMEs.

Materials:

• Dried FAMEs from Protocol 2

• Acetone (HPLC grade)

• Acetonitrile (HPLC grade)

• UV lamp (254 nm)

• Quartz cuvette or vial

Procedure:

• Dissolve the FAMEs in a solution of 10% acetone in acetonitrile to a final concentration of approximately 1 mg/mL.

• Transfer the solution to a quartz cuvette or vial.

• Irradiate the solution with a 254 nm UV lamp for 30 minutes.[8] The reaction vessel should be placed at a consistent distance from the lamp.

• After irradiation, the sample is ready for LC-IMS-HRMS analysis.

Instrumental Analysis: A Synergistic Approach

The derivatized C15:1 FAMEs are analyzed using a liquid chromatography system coupled to an ion mobility-high-resolution mass spectrometer.

LC-IMS-HRMS Parameters

The following table provides a starting point for the instrumental parameters. Optimization may be required depending on the specific instrumentation.

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good separation of fatty acid methyl esters based on hydrophobicity.
Mobile Phase A	Water with 0.1% formic acid	Standard mobile phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile with 0.1% formic acid	Elutes the FAMEs from the column.
Gradient	50-100% B over 15 min, hold at 100% B for 5 min, re-equilibrate at 50% B for 5 min	A typical gradient for separating a range of fatty acids.
Flow Rate	0.3 mL/min	Suitable for a 2.1 mm ID column.
Column Temperature	40°C	Improves peak shape and reproducibility.
Ion Mobility Spectrometry
Drift Gas	Nitrogen	Standard drift gas for many ion mobility instruments.
Drift Voltage	Optimized for C15:1 FAMEs	The voltage will depend on the specific instrument and should be optimized to achieve the best separation of isomers.
High-Resolution Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI)	Paternò-Büchi adducts are readily ionized in positive mode.
Mass Range	m/z 150-500	Covers the expected mass range of the derivatized C15:1 FAMEs and their fragments.
Resolution	> 60,000 FWHM	Essential for accurate mass measurements and resolving isobaric interferences.[23]
Data Acquisition	Data-dependent acquisition (DDA) with a full scan MS1 followed by HCD MS2 of the top 5 most intense ions.	Allows for the detection of all ions in the sample and triggers fragmentation of the most abundant species.
HCD Collision Energy	Stepped (e.g., 20, 30, 40 eV)	Using a range of collision energies ensures that diagnostic fragments are generated for all isomers.

Data Analysis and Interpretation: Deciphering the Isomeric Code

The key to identifying the C15:1 isomers lies in the interpretation of the HCD fragmentation spectra of their Paternò-Büchi adducts. The fragmentation of the oxetane ring results in a pair of diagnostic ions that reveal the original position of the double bond.

Figure 2: HCD fragmentation of Paternò-Büchi adducts.

Expected Diagnostic Fragments for C15:1 Isomers

The following table details the predicted diagnostic fragment ions for common C15:1 isomers after derivatization with acetone. The precursor ion for the [M+H]⁺ of the acetone adduct of C15:1 FAME (C₁₆H₃₀O₂) is m/z 313.2794.

C15:1 Isomer	Double Bond Position	Diagnostic Fragment 1 (m/z)	Diagnostic Fragment 2 (m/z)
Palmitoleic Acid Isomer	Δ9	215.1647 (C₁₂H₂₃O₃)	157.1228 (C₁₀H₁₇O)
cis-10-Pentadecenoic acid	Δ10	229.1804 (C₁₃H₂₅O₃)	143.1072 (C₉H₁₅O)
cis-11-Pentadecenoic acid	Δ11	243.1960 (C₁₄H₂₇O₃)	129.0915 (C₈H₁₃O)

Data Analysis Workflow:

• Feature Detection: Process the raw data using a suitable software package to detect chromatographic peaks and their corresponding m/z values and ion mobility drift times.

• MS2 Spectrum Extraction: For each detected feature corresponding to the m/z of the C15:1 FAME-acetone adduct, extract the corresponding HCD MS2 spectrum.

• Diagnostic Ion Matching: Search the MS2 spectra for the presence of the predicted diagnostic fragment ions for each C15:1 isomer. The high mass accuracy of the HRMS data is critical for confident matching.

• Isomer Annotation: Based on the presence of a pair of diagnostic fragment ions, annotate the feature as a specific C15:1 isomer. The relative intensities of the fragment ions can be used for semi-quantitative analysis.

Conclusion: A Powerful Tool for Isomer-Resolved Lipidomics

The methodology presented in this application note provides a comprehensive and robust solution for the challenging analysis of C15:1 fatty acid isomers. By combining the specificity of Paternò-Büchi derivatization with the multi-dimensional separation power of LC-IMS and the high-resolution and fragmentation capabilities of modern mass spectrometers, researchers can confidently identify and differentiate these closely related molecules. This approach opens new avenues for understanding the nuanced roles of fatty acid isomers in biological systems and has significant potential for applications in biomarker discovery, nutritional science, and drug development.

References

• Paternò, E.; Chieffi, G. Sintesi in chimica organica per mezzo della luce. Nota II. Composti degli idrocarburi non saturi con aldeidi e chetoni. Gazz. Chim. Ital.1909, 39, 341–361.
• Ma, X.; Xia, Y. Pinpointing double bonds in lipids by Paternò–Büchi reactions and mass spectrometry. Angew. Chem. Int. Ed.2014, 53, 2592-2596.
• Paternò–Büchi reactions of fatty acids (FAs) with ketones have been successfully proposed for pinpointing double bonds in FAs in combination with the collision-induced fragmentation technique. In the present paper, an aza-Paternò–Büchi (aPB) reaction of lipids with 6-azauracil (6-AU) was proposed for the first time for the determination of carbon–carbon double bonds in fatty acyl chains using higher collisional dissociation in the negative ion mode. Anal. Chem.2022, 94, 13285-13293.
• Folch, J.; Lees, M.; Sloane Stanley, G. H. A simple method for the isolation and purification of total lipides from animal tissues. J. Biol. Chem.1957, 226, 497-509.
• Lee, Y. J.; Lee, Y. M. Formation of c1 fragment ions in collision-induced dissociation of glutamine-containing peptide ions: a tip for de novo sequencing. Rapid Commun. Mass Spectrom.2004, 18, 2069-76.
• Adduct Ions as Diagnostic Probes of Metallosupramolecular Complexes Using Ion Mobility Mass Spectrometry. Inorg. Chem.2023, 62, 3381–3389.
• Bird, S. S.; Marur, V. R.; Stavrovskaya, I. G.; Kristal, B. S. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. J. Vis. Exp.2011, 55, 3185.
• A variety of highly functionalised N-containing polycycles (35 examples) are synthesised from simple indoles and aromatic ketones through a mild visible-light Paternò–Büchi process. Chem. Sci.2021, 12, 13056-13063.
• Ren, Z.; Ma, X.; Zhang, S.; et al. Coupling the Paternò-Büchi (PB) Reaction With Mass Spectrometry to Study Unsaturated Fatty Acids in Mouse Model of Multiple Sclerosis. Front. Chem.2019, 7, 801.
• Kidd, J. B.; Fiala, T. A.; Swords, W. B.; et al. Enantioselective Paternò–Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis. J. Am. Chem. Soc.2024, 146, 15293-15300.

• Lipids in microalgae: The Extraction by modified Folch solvent. protocols.io2020 . [Link]

• MobiLipid: A Tool for Enhancing CCS Quality Control of Ion Mobility–Mass Spectrometry Lipidomics by Internal Standardiz
• Combining Mass Spectrometry with Paternò–Büchi Reaction to Determine Double-Bond Positions in Lipids at the Single-Cell Level. Anal. Chem.2020, 92, 13496–13503.
• Lipid Annotation by Combination of UHPLC-HRMS (MS), Molecular Networking, and Retention Time Prediction: Application to a Lipidomic Study of In Vitro Models of Dry Eye Disease. Metabolites2021, 11, 443.
• A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers. J. Lipid Res.2021, 62, 100099.
• Intermolecular transposed Paternò–Büchi reactions enabled by triplet sensitiz
• A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids.
• Paglia, G.; Williams, J. P.; Menikarachchi, L.; et al.
• Paternò-Büchi Reaction Mass Spectrometry Enables Positional Assignment of Polymethylene-Interrupted Double Bonds in Food-Derived Lipids. Anal. Chem.2021, 93, 11849–11857.
• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Anal. Bioanal. Chem.2024.
• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. J. Oleo Sci.2018, 67, 653-663.
• EXTRACTION OF LIPIDS (MODIFIED FOLCH'S METHOD). Universiti Kebangsaan Malaysia.
• LipidMatch: An automated workflow for rule-based lipid identification using untargeted high-resolution tandem mass spectrometry d
• Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers. Front. Mol. Biosci.2023, 10, 1144801.
• Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers. Front. Mol. Biosci.2023, 10, 1144801.
• The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. Molecules2021, 26, 1782.
• A combined flow injection/reversed phase chromatography – high resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C- internal standards. bioRxiv2020.

• General procedure. Cyberlipid. [Link]

• Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs2022 . [Link]

• Tissue TG & TC Protocol. MMPC. [Link]

• Ion mobility conformational lipid atlas for high confidence lipidomics.

Sources

• 1. aquaculture.ugent.be [aquaculture.ugent.be]
• 2. Lipids in microalgae: The Extraction by modified Folch solvent [protocols.io]
• 3. repository.seafdec.org [repository.seafdec.org]
• 4. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 5. mmpc.org [mmpc.org]
• 6. Paternò–Büchi reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Coupling the Paternò-Büchi (PB) Reaction With Mass Spectrometry to Study Unsaturated Fatty Acids in Mouse Model of Multiple Sclerosis [frontiersin.org]
• 9. Enantioselective Paternò-Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Combining Mass Spectrometry with Paternò–Büchi Reaction to Determine Double-Bond Positions in Lipids at the Single-Cell Level - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Intermolecular transposed Paternò–Büchi reactions enabled by triplet sensitization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. A combined flow injection/reversed phase chromatography – high resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C- internal standards | bioRxiv [biorxiv.org]
• 13. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. shimadzu.com [shimadzu.com]
• 15. jsbms.jp [jsbms.jp]
• 16. MobiLipid: A Tool for Enhancing CCS Quality Control of Ion Mobility–Mass Spectrometry Lipidomics by Internal Standardization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 19. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Ion mobility conformational lipid atlas for high confidence lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Novel Aza-Paternò-Büchi Reaction Allows Pinpointing Carbon–Carbon Double Bonds in Unsaturated Lipids by Higher Collisional Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. lcms.cz [lcms.cz]

Unveiling Lipid Dynamics: Using (Z)-Pentadecenoic Acid as a Novel Lipidomic Tracer

Application Note & Protocol Guide

Introduction: Charting the Complex World of Lipids

The lipidome, encompassing the entirety of cellular lipids, represents a dynamic and intricate network fundamental to cellular structure, energy homeostasis, and signaling. Dysregulation of lipid metabolism is a cornerstone of numerous pathologies, including metabolic syndrome, cardiovascular disease, neurodegenerative disorders, and cancer. To unravel the complexities of lipid metabolism and identify novel therapeutic targets, researchers require sophisticated tools to trace the flux of lipid molecules through various metabolic pathways. Lipidomic tracers, particularly fatty acids, have emerged as indispensable probes for dissecting these dynamic processes.

This guide introduces (Z)-pentadecenoic acid (C15:1), a monounsaturated odd-chain fatty acid, as a powerful and versatile tracer for lipidomic research. Its unique odd-carbon chain and unsaturation provide distinct advantages for tracking fatty acid uptake, incorporation into complex lipids, and metabolic remodeling. As a non-endogenous fatty acid in most mammalian systems, (Z)-pentadecenoic acid offers a low-background canvas to clearly visualize its metabolic fate.

The Scientific Rationale: Why (Z)-Pentadecenoic Acid?

The selection of a lipidomic tracer is critical for the successful interrogation of metabolic pathways. (Z)-Pentadecenoic acid presents several key advantages over more commonly used even-chain or saturated fatty acid tracers:

• Exogenous Nature: Pentadecenoic acid is not typically synthesized de novo in significant amounts by most mammalian cells. This minimizes background noise and allows for the unambiguous tracking of the administered tracer and its metabolic products.

• Odd-Chain Metabolism: The metabolism of odd-chain fatty acids, such as pentadecenoic acid, culminates in the production of propionyl-CoA. Propionyl-CoA can be converted to succinyl-CoA and enter the tricarboxylic acid (TCA) cycle, providing a unique metabolic signature that can be traced.[1]

• Probing Desaturation and Elongation: The monounsaturated nature of (Z)-pentadecenoic acid allows researchers to investigate the activities of fatty acid desaturases and elongases. Tracking the conversion of C15:1 to longer and more unsaturated fatty acids provides direct insights into the regulation of these key enzymes.

• Incorporation into Diverse Lipid Classes: Like other fatty acids, (Z)-pentadecenoic acid is activated to its coenzyme A thioester and subsequently incorporated into a wide array of complex lipids, including phospholipids, triglycerides, and cholesterol esters.[2][3] This enables the comprehensive study of lipid trafficking and storage.

Experimental Workflow: A Step-by-Step Guide

The successful application of (Z)-pentadecenoic acid as a lipidomic tracer requires careful experimental design and execution. The following protocol provides a general framework for in vitro studies using cultured cells.

Caption: A generalized workflow for using (Z)-pentadecenoic acid as a lipidomic tracer.

Protocol 1: In Vitro Labeling of Cultured Cells

This protocol is designed for researchers in cell biology and drug discovery to trace the metabolic fate of (Z)-pentadecenoic acid in cultured mammalian cells.

Materials:

• (Z)-Pentadecenoic acid (high purity)

• Bovine Serum Albumin (BSA), fatty acid-free

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Methanol, Chloroform, and Isopropanol (LC-MS grade)

• Internal standards for lipidomics (e.g., deuterated lipid mix)

• Glass vials and syringes

Procedure:

• Cell Culture:

  • Plate cells at a desired density in multi-well plates and allow them to adhere and reach the desired confluency. The cell type and experimental goals will dictate the optimal seeding density and growth conditions.

• Tracer Preparation:

  • Prepare a stock solution of (Z)-pentadecenoic acid conjugated to fatty acid-free BSA. This enhances its solubility and facilitates cellular uptake. A typical molar ratio of fatty acid to BSA is 4:1.

  • Briefly, dissolve (Z)-pentadecenoic acid in ethanol and slowly add it to a stirring solution of BSA in serum-free medium. Incubate at 37°C for 1 hour to allow for complex formation.

  • Sterile-filter the tracer-BSA complex before use.

• Tracer Administration and Incubation:

  • Remove the growth medium from the cells and wash once with warm PBS.

  • Add the tracer-containing medium to the cells. The final concentration of (Z)-pentadecenoic acid should be optimized for the specific cell line and experimental duration but typically ranges from 10 to 100 µM.

  • Incubate the cells for various time points (e.g., 0, 1, 4, 8, 24 hours) to monitor the kinetics of uptake and incorporation.

• Cell Harvesting and Lipid Extraction:

  • At each time point, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Quench metabolism by adding ice-cold methanol.

  • Scrape the cells and transfer the cell suspension to a glass tube.

  • Perform a lipid extraction using a modified Bligh-Dyer or Folch method.[4] A common procedure involves the addition of chloroform and water to the methanol cell suspension to create a biphasic system.

  • Vortex thoroughly and centrifuge to separate the phases. The lower organic phase contains the lipids.[4]

  • Transfer the organic phase to a new glass vial and dry under a stream of nitrogen.

Protocol 2: Sample Preparation for Mass Spectrometry

Accurate and reproducible sample preparation is paramount for high-quality lipidomic data.

Procedure:

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a 1:1 mixture of isopropanol and methanol.

  • Include a mixture of internal standards in the reconstitution solvent to correct for variations in extraction efficiency and instrument response.[5]

• LC-MS/MS Analysis:

  • Analyze the lipid extracts using a high-resolution mass spectrometer coupled with liquid chromatography (LC-MS/MS).

  • A C18 or C30 reversed-phase column is typically used for the separation of lipid species.[6]

  • The mass spectrometer should be operated in both positive and negative ionization modes to achieve comprehensive lipid coverage.

  • Employ a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method to acquire both MS1 and MS/MS spectra.[7]

Data Analysis and Interpretation

The analysis of lipidomic tracer data involves identifying and quantifying lipid species that have incorporated (Z)-pentadecenoic acid.

Table 1: Predicted m/z values for select lipids incorporating (Z)-Pentadecenoic Acid (C15:1)

Lipid Class	Example Species	Adduct	Predicted m/z (Positive Mode)	Predicted m/z (Negative Mode)
Free Fatty Acid	(Z)-Pentadecenoic acid	[M-H]⁻	-	239.2016
Phosphatidylcholine	PC(16:0/15:1)	[M+H]⁺	732.5592	-
Phosphatidylethanolamine	PE(18:0/15:1)	[M+H]⁺	744.5748	[M-H]⁻
Triacylglycerol	TG(16:0/18:1/15:1)	[M+NH₄]⁺	844.7709	-

Note: These are theoretical m/z values. Actual measured values may vary slightly.

Data Analysis Workflow:

• Peak Picking and Alignment: Process the raw LC-MS data using software such as XCMS or vendor-specific software to detect and align chromatographic peaks.

• Lipid Identification: Identify lipids containing the C15:1 acyl chain by searching for the predicted m/z values in the MS1 data. Confirm the identity of these lipids by analyzing their MS/MS fragmentation patterns. For example, in positive ion mode, phosphatidylcholines will show a characteristic neutral loss of the head group (m/z 184.07).[8]

• Quantification and Enrichment Analysis: Quantify the abundance of the C15:1-containing lipids relative to the internal standards. Calculate the isotopic enrichment to determine the rate of incorporation of the tracer into different lipid pools.

• Pathway Analysis: Map the identified lipids onto known metabolic pathways to visualize the flow of (Z)-pentadecenoic acid through the lipid metabolic network.

Signaling Pathways and Metabolic Fate

The metabolic journey of (Z)-pentadecenoic acid begins with its transport into the cell, a process that can involve both passive diffusion and protein-mediated transport.

Sources

• 1. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Fatty Acid Uptake and Incorporation into Phospholipids in the Rat Lens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Involvement of phospholipids in triglyceride biosynthesis by developing soybean cotyledons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipidomics Workflows | Thermo Fisher Scientific - US [thermofisher.com]
• 7. New Applications of Mass Spectrometry in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]

Isolating Monounsaturated Fatty Acids: A Detailed Guide to Solid Phase Extraction Protocols

For researchers, scientists, and professionals in drug development, the precise isolation and quantification of monounsaturated fatty acids (MUFAs) are critical for understanding their roles in metabolic pathways, disease pathology, and as potential therapeutic agents. Solid Phase Extraction (SPE) has emerged as a powerful and versatile technique for the selective purification of MUFAs from complex biological and commercial matrices. This comprehensive guide provides an in-depth exploration of the principles and detailed protocols for the SPE of MUFAs, empowering you to develop robust and reliable analytical methods.

The Central Role of Solid Phase Extraction in MUFA Analysis

Solid Phase Extraction (SPE) is a cornerstone of modern sample preparation, offering significant advantages over traditional liquid-liquid extraction methods.[1] Its efficiency, selectivity, and reduced solvent consumption make it an ideal choice for the purification of MUFAs from intricate samples such as plasma, adipose tissue, and edible oils.[2][3] The fundamental principle of SPE lies in the differential partitioning of sample components between a solid stationary phase (the sorbent) and a liquid mobile phase.[4] By carefully selecting the sorbent and elution solvents, one can achieve highly selective isolation of target analytes.[5]

This guide will delve into three primary modes of SPE for MUFA purification:

• Reversed-Phase (RP-SPE): Separates molecules based on their hydrophobicity.

• Normal-Phase (NP-SPE): Separates molecules based on their polarity.

• Silver Ion (Ag⁺-SPE): A specialized technique that separates unsaturated fatty acids based on the number and geometry of their double bonds.

Foundational Knowledge: Preparing Your Sample for SPE

Prior to any SPE protocol, the sample must be appropriately prepared to ensure optimal extraction efficiency and to prevent clogging of the SPE cartridge. This typically involves two key steps: lipid extraction to isolate the total lipid fraction from the sample matrix, and derivatization to convert fatty acids into their less polar and more volatile methyl esters (FAMEs), which is often required for subsequent analysis by gas chromatography (GC).[6]

Protocol 1: Total Lipid Extraction from Adipose Tissue

This protocol is adapted for the extraction of total lipids from adipose tissue, a common matrix for MUFA analysis.[3]

Materials:

• Adipose tissue sample (100-200 mg)

• Chloroform:Methanol (2:1, v/v) solution

• 0.9% NaCl solution

• Glass homogenizer

• Centrifuge

Procedure:

• Weigh approximately 100-200 mg of frozen adipose tissue and place it in a glass homogenizer.

• Add 3 mL of Chloroform:Methanol (2:1, v/v) solution to the homogenizer.

• Homogenize the tissue thoroughly on ice until a uniform suspension is achieved.

• Transfer the homogenate to a glass centrifuge tube.

• Add 0.6 mL of 0.9% NaCl solution to the tube.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the total lipids using a glass Pasteur pipette.

• Dry the collected lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a small volume of hexane or another appropriate solvent for SPE or derivatization.

Protocol 2: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs)

This protocol describes a common method for converting free fatty acids and saponified lipids to FAMEs using boron trifluoride-methanol.

Materials:

• Dried lipid extract

• 0.5 M NaOH in methanol

• 14% Boron trifluoride (BF₃) in methanol

• Saturated NaCl solution

• Hexane

• Heater block or water bath

Procedure:

• To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

• Heat the mixture at 100°C for 5 minutes in a sealed tube. This step saponifies the lipids.

• After cooling, add 2 mL of 14% BF₃ in methanol.

• Heat again at 100°C for 5 minutes. This is the methylation step.

• Cool the tube to room temperature and add 1 mL of saturated NaCl solution and 1 mL of hexane.

• Vortex vigorously for 1 minute.

• Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• The upper hexane layer containing the FAMEs is collected for SPE.

Method 1: Reversed-Phase SPE (RP-SPE) for General Fatty Acid Cleanup

Reversed-phase SPE is a widely used technique for the general cleanup of lipid extracts.[7] It separates compounds based on their hydrophobicity, with nonpolar compounds being more strongly retained by the nonpolar stationary phase (e.g., C18).[7] While not highly selective for separating fatty acids from each other, it is effective at removing polar interferences.

Causality of Experimental Choices:

• Sorbent: C18 (octadecyl) bonded silica is the most common choice due to its strong hydrophobic retention of fatty acids.

• Conditioning: Methanol is used to wet the C18 chains and activate the sorbent. Water or a weak buffer is then used to equilibrate the column to the polarity of the sample loading solvent.

• Sample Loading: The sample is loaded in a polar solvent to promote retention of the nonpolar fatty acids.

• Washing: A moderately polar solvent is used to wash away polar impurities without eluting the fatty acids.

• Elution: A nonpolar solvent is used to disrupt the hydrophobic interactions and elute the fatty acids.

Caption: Workflow for Normal-Phase SPE of Fatty Acids.

Protocol 4: Normal-Phase SPE for Fatty Acid Fractionation

Materials:

• Aminopropyl-bonded silica SPE cartridge (e.g., 500 mg, 3 mL)

• Hexane

• Ethyl acetate

• Diethyl ether

• Acetic acid

• FAMEs sample dissolved in hexane.

Procedure:

• Conditioning: Pass 5 mL of hexane through the aminopropyl cartridge.

• Sample Loading: Load the FAMEs sample dissolved in 1-2 mL of hexane onto the cartridge.

• Elution of Neutral Lipids: Elute and discard the neutral lipids (e.g., triglycerides, cholesterol esters) with 10 mL of hexane:ethyl acetate (9:1, v/v).

• Elution of Free Fatty Acids: Elute the total free fatty acid fraction (including MUFAs) with 10 mL of diethyl ether:acetic acid (98:2, v/v).

• Drying and Reconstitution: The collected fatty acid fraction is then dried under nitrogen and can be reconstituted in a suitable solvent for further analysis or for subsequent Ag⁺-SPE.

Parameter	Normal-Phase SPE	Expected Recovery of Fatty Acids	Purity
Principle	Polar Interactions	>95%	Excellent (separates from other lipid classes)
Selectivity	Good for lipid class separation	N/A	Co-elutes with other fatty acids

Method 3: Silver Ion SPE (Ag⁺-SPE) for Separation by Unsaturation

Silver ion chromatography is a powerful technique for separating fatty acid methyl esters (FAMEs) based on the number, configuration (cis/trans), and position of their double bonds. [8]The stationary phase is impregnated with silver ions, which form reversible π-complexes with the double bonds of unsaturated fatty acids. The strength of this interaction increases with the degree of unsaturation.

Causality of Experimental Choices:

• Sorbent: A strong cation exchange (SCX) sorbent is used to bind the silver ions (Ag⁺).

• Silver Ion Loading: The SCX cartridge is converted to the silver ion form by passing a solution of silver nitrate through it.

• Fractionation: FAMEs are eluted with a series of solvents with increasing polarity. Saturated fatty acids (SFAs), having no double bonds, do not interact with the silver ions and are eluted first with a nonpolar solvent. Monounsaturated fatty acids (MUFAs) form weaker π-complexes than polyunsaturated fatty acids (PUFAs) and are therefore eluted next with a slightly more polar solvent. PUFAs require a highly polar solvent for elution.

Caption: Workflow for Silver Ion SPE of FAMEs.

Protocol 5: Silver Ion SPE for FAME Fractionation

Materials:

• Strong Cation Exchange (SCX) SPE cartridge (e.g., 500 mg, 3 mL)

• Silver nitrate (AgNO₃) solution (e.g., 10% in deionized water)

• Acetonitrile

• Acetone

• Hexane

• FAMEs sample dissolved in hexane.

Procedure:

• Preparation of Ag⁺-SPE Cartridge:

  • Slowly pass 5 mL of 10% AgNO₃ solution through the SCX cartridge.

  • Wash the cartridge with 10 mL of deionized water to remove excess silver nitrate.

  • Wash with 10 mL of acetonitrile.

  • Wash with 10 mL of acetone.

  • Wash with 10 mL of hexane. The cartridge is now in the Ag⁺ form and ready for use.

• Sample Loading: Load the FAMEs sample (typically 1-5 mg) dissolved in a small volume of hexane (e.g., 0.5 mL) onto the cartridge.

• Elution of Saturated Fatty Acids (SFAs): Elute the SFAs with 10 mL of hexane. This fraction is typically discarded if MUFAs are the target.

• Elution of Monounsaturated Fatty Acids (MUFAs): Elute the MUFAs with 10 mL of hexane:acetone (98:2, v/v). Collect this fraction.

• Elution of Polyunsaturated Fatty Acids (PUFAs): The PUFAs can be subsequently eluted with a more polar solvent, such as acetone, if desired.

• Drying: The collected MUFA fraction is dried under a stream of nitrogen prior to analysis.

Parameter	Silver Ion SPE	Expected Recovery of MUFAs	Purity
Principle	π-Complexation with Silver Ions	85-95%	Excellent (separates by degree of unsaturation)
Selectivity	High for unsaturated fatty acids	N/A	High

Troubleshooting Common SPE Issues

Even with well-defined protocols, challenges can arise during solid phase extraction. Here are some common problems and their potential solutions. [9][10][11][12]

Problem	Potential Cause	Solution
Low Recovery of MUFAs	Sorbent bed drying out before sample loading: This deactivates the sorbent.	Ensure the sorbent bed remains wetted after the equilibration step. [4]
	Sample flow rate is too fast: Insufficient interaction time between the analytes and the sorbent.	Maintain a slow and steady flow rate of 1-2 drops per second during sample loading and elution. [7]
	Inappropriate elution solvent: The solvent may be too weak to disrupt the analyte-sorbent interactions.	For RP-SPE, increase the proportion of the nonpolar solvent. For NP-SPE, use a more polar solvent or add a modifier like acetic acid. For Ag⁺-SPE, ensure the correct ratio of acetone in hexane.
	Sample overload: Exceeding the binding capacity of the SPE cartridge.	Reduce the amount of sample loaded or use a cartridge with a larger sorbent mass. [2]
Poor Purity of MUFA Fraction	Insufficient washing: Interfering compounds are not adequately removed.	Increase the volume of the wash solvent or use a slightly stronger wash solvent that does not elute the MUFAs.
	Co-elution of similar compounds: In RP-SPE and NP-SPE, other fatty acids will co-elute.	For high purity MUFAs, Ag⁺-SPE is the recommended method.
Inconsistent Results	Variability in sample preparation: Incomplete lipid extraction or derivatization.	Ensure consistent and complete sample preparation for all samples.
	Inconsistent flow rates: Manual processing can lead to variations.	Use a vacuum manifold with a flow control valve to ensure consistent flow rates between samples.

| | Variations between SPE cartridge lots: Can affect retention and elution characteristics. | Test new lots of SPE cartridges with a standard to ensure consistent performance. |

Concluding Remarks

The selection of the appropriate SPE method for the isolation of monounsaturated fatty acids is contingent upon the specific research question and the complexity of the sample matrix. Reversed-phase SPE serves as an excellent tool for general cleanup and removal of polar interferences. Normal-phase SPE is highly effective for the fractionation of lipid classes, isolating the total fatty acid fraction. For the highest selectivity and the separation of fatty acids based on their degree of unsaturation, silver ion SPE is the method of choice. By understanding the underlying principles of each technique and meticulously following the detailed protocols provided in this guide, researchers can confidently and accurately isolate MUFAs for subsequent downstream analysis, thereby advancing our understanding of the critical roles these molecules play in health and disease.

References

• Ados, F. J., et al. (2000). Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography. Journal of Lipid Research, 41(5), 734-742.
• Yang, P., et al. (2000). Simultaneous Separation of Monoacylglycerols, Free Fatty Acids, and Fatty Acid Methyl and Ethyl Esters by Reversed-Phase HPLC. Lipids, 35(3), 337-342.
• Flurkey, W. H. (2005). Use of solid phase extraction in the biochemistry laboratory to separate different lipids.

• Lee, S., & Lee, D. (2010). SPE fractionation setup and procedure. ResearchGate. Retrieved from [Link]

• Gornik, T., et al. (2021).
• Amaral, C. L., et al. (2021). Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review. Arabian Journal of Chemistry, 14(10), 103389.

• Agilent Technologies. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• Welch Materials, Inc. (2023). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Retrieved from [Link]

• Hsieh, J. L., et al. (1982). Separation and quantitation of free fatty acids and fatty methyl esters by reversed phase high pressure liquid chromatography. Journal of Lipid Research, 23(3), 415-420.
• Le, T. T., et al. (2021). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 11(10), 665.
• Wu, H., et al. (2020). Comparison of critical methods developed for fatty acid analysis: A review. Journal of Pharmaceutical and Biomedical Analysis, 189, 113470.
• Kalo, P., et al. (2006). An improved SPE method for fractionation and identification of phospholipids. Journal of the American Oil Chemists' Society, 83(6), 527-534.
• An, F., et al. (2018). Comparison of Two Solid-Phase Extraction (SPE) Methods for the Identification and Quantification of Porcine Retinal Protein Markers by LC-MS/MS. International Journal of Molecular Sciences, 19(12), 3871.

• An, F., et al. (2018). Comparison of Two Solid-Phase Extraction (SPE) Methods for the Identification and Quantification of Porcine Retinal Protein Markers by LC-MS/MS. ResearchGate. Retrieved from [Link]

• Ivanova, A. V., et al. (2021). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. International Journal of Molecular Sciences, 22(16), 8563.

• Phenomenex. (n.d.). Sample Prep Tech Tip: Troubleshooting SPE. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). Lipid Extraction Kit (Chloroform Free). Retrieved from [Link]

• Atolani, O., et al. (2015). Direct preparation of fatty acid methyl esters and determination of in vitro antioxidant potential of lipid from fresh Sebal. Journal of Acute Disease, 4(1), 39-43.
• Visentainer, J. V., et al. (2012). Evaluation of lipid extraction and fatty acid composition of human plasma. Einstein (São Paulo), 10(1), 20-25.

• Hawach Scientific. (2023). How to Solve Solid Phase Extraction Cartridge Common Problems?. Retrieved from [Link]

• Cruz-Hernandez, C., et al. (2004). Silver ion solid-phase extraction chromatography for the analysis of trans fatty acids.
• Wang, Y., et al. (2022). Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18. Marine Drugs, 20(7), 430.
• Wang, L., et al. (2021). Determination of four fatty acid ethyl esters in olive oil by solid phase extraction-gas chromatography.
• Li, Q., et al. (2014). Development and validation of a GC-FID method for quantitative analysis of oleic acid and related fatty acids. Journal of Pharmaceutical and Biomedical Analysis, 96, 114-119.
• Japir, A. A. W., et al. (2020). Phenolic compounds in olive oil by solid phase extraction – Ultra performance liquid chromatography – Photodiode array detection for varietal characterization. Arabian Journal of Chemistry, 13(1), 2946-2955.

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Retrieved from [Link]

• Scherer, M., et al. (2015). Rapid quantification of fatty acids in plant oils and biological samples by LC-MS. Analytical and Bioanalytical Chemistry, 407(18), 5247-5256.

• Christie, W. W. (2019). Solid-Phase Extraction Chromatography in the Silver Ion Mode. AOCS Lipid Library. Retrieved from [Link]

• O’Brien, A. M., et al. (2024). Enhancing Recovery Yield of Vegetable Oil Methyl Ester for Bioresin Production: A Comparison Study Using Acid Neutralization. Journal of Composites Science, 8(2), 52.
• de Almeida, V. T. C., et al. (2020). Validation of an analytical method for the determination of fatty acids in sheep blood serum samples. Journal of the Brazilian Chemical Society, 31(8), 1696-1704.
• Szliszka, E., & Czuba, Z. P. (2015). Application of Silver Ion High-Performance Liquid Chromatography for Quantitative Analysis of Selected n-3 and n-6 PUFA in Oil Supplements. Food Analytical Methods, 8(8), 2055-2063.
• Rodrigues, N., et al. (2023). A New Laboratory Scale Olive Oil Extraction Method with Comparative Characterization of Phenolic and Fatty Acid Composition. Foods, 12(2), 378.
• Jensen, M. D., et al. (1999). Validation of a new procedure to determine plasma fatty acid concentration and isotopic enrichment. American Journal of Physiology-Endocrinology and Metabolism, 277(5), E933-E938.

• Wang, Y., et al. (2022). Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18. ResearchGate. Retrieved from [Link]

• de Andrade, C. A. F., et al. (2018). Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separation. MACBETH project. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. Comparison of Two Solid-Phase Extraction (SPE) Methods for the Identification and Quantification of Porcine Retinal Protein Markers by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 逆相SPE法 [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. welch-us.com [welch-us.com]
• 10. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 12. specartridge.com [specartridge.com]

Application Note: High-Resolution Total Fatty Acid Profiling Targeting cis-15:1 (Pentadecenoic Acid)

Abstract

While even-chain fatty acids dominate biological research, Odd-Chain Fatty Acids (OCFAs) like pentadecanoic acid (C15:[1]0) and its monounsaturated analog cis-10-pentadecenoic acid (cis-15:1) have emerged as critical biomarkers for ruminant fat intake, dairy consumption, and specific bacterial metabolic activity. Standard profiling methods often fail to resolve cis-15:1 from the abundant C14:0/C16:0 background or misidentify it as a C15:0 isomer. This guide details a high-resolution Gas Chromatography-Mass Spectrometry (GC-MS) protocol utilizing a biscyanopropyl polysiloxane stationary phase (SP-2560) and acid-catalyzed derivatization to ensure accurate quantitation of cis-15:1 within a total fatty acid profile.

Introduction & Biological Significance[1][2][3][4][5][6][7]

Historically, OCFAs were considered trivial in mammalian biology.[2] However, recent evidence suggests C15:0 and C15:1 are not merely dietary tracers but active metabolic participants.

• Biomarker Utility: cis-15:1 is a specific marker of dairy fat intake and rumen bacterial activity.

• Analytical Challenge: In biological samples, cis-15:1 exists at trace levels (<0.5% of total fatty acids). Standard non-polar columns (e.g., 5%-phenyl-methylpolysiloxane) often co-elute cis-15:1 with iso-C15:0 or anteiso-C15:0 branched-chain isomers.

• Resolution Strategy: To separate positional and geometric isomers of pentadecenoic acid, a highly polar stationary phase is required to exploit dipole-dipole interactions with the pi-electrons of the double bond.

Experimental Design Strategy

Internal Standard Selection

Critical Decision: Do not use C15:0 or C17:0 as Internal Standards (IS). Many standard lipidomics protocols use C15:0 or C17:0 (Margaric acid) as surrogate standards. Because this protocol specifically targets the C15 cluster, using these as IS will mask endogenous levels.

• Recommended IS (GC-FID): C21:0 (Heneicosanoic acid) or C23:0 (Tricosanoic acid). These are biologically rare and elute in a quiet region of the chromatogram.

• Recommended IS (GC-MS): Uniformly deuterated Palmitic Acid (d31-C16:0) or d3-C15:0.

Derivatization Logic

To profile total fatty acids (TFAs), one must convert all lipid classes (Triglycerides, Phospholipids, Cholesteryl Esters, and Free Fatty Acids) into Fatty Acid Methyl Esters (FAMEs).

• Base-Catalyzed (e.g., NaOMe): Fast, but only transesterifies esterified lipids (TGs, PLs). It fails to methylate Free Fatty Acids (FFAs).

• Acid-Catalyzed (e.g., BF3-MeOH): Essential for this protocol. It transesterifies complex lipids and esterifies FFAs, providing a true "Total" profile.

Workflow Visualization

Figure 1: Analytical workflow for Total Fatty Acid profiling ensuring capture of all lipid classes.

Detailed Protocol

Reagents

• Solvent A: Chloroform/Methanol (2:1 v/v) with 0.01% BHT (antioxidant).

• Derivatization Reagent: 14% Boron Trifluoride (

  ) in Methanol (Sigma-Aldrich).

• Internal Standard: C21:0 Methyl Ester (1 mg/mL in Hexane).

• Reference Standard: Supelco 37 Component FAME Mix + Custom cis-10-15:1 standard (Cayman Chemical).

Sample Preparation (Step-by-Step)

• Lysis: Homogenize 50 mg tissue or 200 µL plasma in 1 mL Solvent A .

• Spike: Add 10 µL of Internal Standard solution. Vortex 30s.

• Extraction: Agitate at room temperature for 1 hour.

• Wash: Add 200 µL 0.9% NaCl. Vortex and centrifuge at 3,000 x g for 5 mins to induce phase separation.

• Dry: Collect the lower organic phase (Chloroform) into a glass reaction vial. Evaporate to dryness under Nitrogen (

  ) gas at 40°C.

• Derivatization:

  • Resuspend dried lipid film in 0.5 mL Toluene.

  • Add 1.0 mL 14% BF3-MeOH .

  • Cap tightly (Teflon-lined cap) and heat at 100°C for 45 minutes .

• Quench & Extract FAMEs:

  • Cool to RT. Add 1 mL HPLC-grade Water to quench.

  • Add 1 mL Hexane. Vortex vigorously for 1 min.

  • Centrifuge. Transfer the top Hexane layer (containing FAMEs) to a GC vial.

GC-MS/FID Parameters

The choice of column is the single most critical factor for cis-15:1 separation.

• Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: SP-2560 (100 m

  0.25 mm 0.20 µm).[3]

  • Note: A 100m biscyanopropyl column is required.[4] Standard 30m DB-5 columns will not resolve cis-15:1 from C15:0 isomers effectively.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Split 10:1, 250°C.

Temperature Gradient Table:

Stage	Rate (°C/min)	Temperature (°C)	Hold Time (min)	Purpose
Initial	-	140	5	Solvent focusing
Ramp 1	4.0	200	0	Elute C14-C16
Ramp 2	2.0	240	15	Resolve C18-C22 PUFAs
Total	~50 min

Data Analysis & Validation

Identification Logic (Elution Order)

On a highly polar SP-2560 column, elution is determined by chain length > degree of unsaturation > cis/trans geometry.

Expected Elution Order in C15 Region:

• C14:0 (Myristic)[5][6]

• iso-C15:0 (Branched)

• anteiso-C15:0 (Branched)

• C15:0 (Pentadecanoic - Linear)

• cis-10-C15:1 (Target)

• C16:0 (Palmitic)[5][7][8]

Isomer Separation Logic

Figure 2: Separation mechanism on polar columns. The cyano-groups on the column interact strongly with the pi-electrons of the 15:1 double bond, increasing its retention time relative to the saturated 15:0.

Calculation

Calculate concentration using the Response Factor (

) relative to the Internal Standard ( ).

Note: For C15:1, if a specific standard is unavailable for RF calculation, assume RF = 1.0 relative to C16:1, but note this in the report.

References

• Jenkins, T. C., et al. (2015). "Methodological assessment of the quantitative analysis of fatty acids in biological samples." Journal of Dairy Science.

• Venn-Watson, S. K., et al. (2020). "Pentadecanoic acid (C15:0), an essential fatty acid, shares clinically relevant cell-based activities with leading longevity-enhancing compounds."[1][9][10] Scientific Reports. (Context on C15 biological relevance).

• Sigma-Aldrich/Supelco. "Fast GC Analysis of Detailed cis/trans Fatty Acid Methyl Esters (FAMEs) on the 75 m SP-2560 Capillary Column." (Technical Application Note).

• AOAC Official Method 996.06. "Fat (Total, Saturated, and Unsaturated) in Foods." (Standard for hydrolytic extraction).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fishersci.ca [fishersci.ca]
• 4. gcms.cz [gcms.cz]
• 5. lipidmaps.org [lipidmaps.org]
• 6. lipidmaps.org [lipidmaps.org]
• 7. dkfz.de [dkfz.de]
• 8. researchgate.net [researchgate.net]
• 9. Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems | PLOS One [journals.plos.org]
• 10. dtic.minsky.ai [dtic.minsky.ai]

Technical Notes & Optimization

resolving co-elution of pentadecenoic acid isomers GC-MS

Subject: Resolving Co-elution of Pentadecenoic Acid Isomers (C15:1) via GC-MS

Executive Summary: The "Odd-Chain" Challenge

Separating pentadecenoic acid (C15:1) isomers is a distinct challenge compared to common C18 fatty acids.[1] The critical pair usually involves cis-10-pentadecenoic acid (common in ruminant fats/dairy) and cis-9-pentadecenoic acid . On standard non-polar columns (e.g., DB-5, HP-5), these isomers are isobaric and co-elute perfectly. Furthermore, Electron Ionization (EI) mass spectrometry of Fatty Acid Methyl Esters (FAMEs) causes double-bond migration, making the spectra of cis-9 and cis-10 virtually identical.

This guide provides a definitive workflow to physically separate these isomers using high-polarity or ionic liquid phases and spectrally confirm them using DMOX derivatization.

Module 1: Chromatographic Resolution (The Separation)

Column Selection Strategy

You cannot rely on boiling point differences. You must rely on dipole-dipole interactions with the stationary phase.[1]

Feature	Cyanopropyl (e.g., HP-88, SP-2560)	Ionic Liquid (e.g., SLB-IL111)	Standard (e.g., DB-5MS)
Polarity	High	Extremely High	Low
Mechanism	Dipole-induced dipole	Multi-modal (H-bonding, pi-pi)	Dispersive (Boiling Point)
C15:1 Resolution	Good (requires long column)	Excellent (Best for cis/trans)	Fail (Co-elution)
Max Temp	~250°C	~270°C	~325°C
Recommendation	Standard Choice (100m)	Advanced Choice (30-60m)	Do Not Use

Recommended Protocol (HP-88 / SP-2560)

• Column: 100 m × 0.25 mm × 0.20 µm (High polarity cyanopropyl).[1]

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).[1]

• Inlet: 250°C, Split ratio 20:1 (prevent overload to maintain peak sharpness).

• Thermal Program (The "Isothermal Plateau"):

  • Start: 100°C (hold 4 min).

  • Ramp 1: 13°C/min to 175°C.

  • Critical Hold: Hold at 175°C for 27 minutes . (This allows the subtle polarity differences of the double bond position to interact with the phase).[1]

  • Ramp 2: 4°C/min to 240°C (hold 10 min).

Scientist's Note: The long isothermal hold at 175°C is non-negotiable. Faster ramping will merge the cis-9 and cis-10 peaks.

Workflow Visualization

Figure 1: Decision matrix for column selection. Note that standard non-polar columns are explicitly flagged as failure points for this application.

Module 2: Mass Spectral Identification (The Identification)

The Problem with FAMEs

In Electron Ionization (EI), the radical site migrates along the alkyl chain.[1] Therefore, the mass spectrum of cis-9-15:1 FAME is nearly indistinguishable from cis-10-15:1 FAME. You will see ions at m/z 74 (McLafferty), 55, and the molecular ion, but no diagnostic ion for the double bond position.

The Solution: DMOX Derivatives

To "pin" the charge and prevent migration, you must convert FAMEs to 4,4-dimethyloxazoline (DMOX) derivatives.[2] The nitrogen in the oxazoline ring stabilizes the charge, allowing radical-site cleavage at the double bond.

DMOX Preparation Protocol (Mild Method)

• Reagents: 2-amino-2-methyl-1-propanol (AMP), Sodium Methoxide, Trifluoroacetic anhydride (TFAA).

• Step 1 (Amidation): Mix FAME sample with 200 µL AMP and 20 µL NaOMe.[1] Incubate at room temperature overnight (or 50°C for 2 hours).

• Step 2 (Extraction): Add Hexane and water.[1] Centrifuge. Collect the upper hexane layer (contains the amide). Evaporate hexane.

• Step 3 (Cyclization): Add TFAA to the residue.[1] Heat at 50°C for 45 mins.

• Step 4 (Clean-up): Evaporate excess TFAA, redissolve in hexane for GC-MS.[1]

Interpreting the Spectrum (The "12 amu Rule")

In a saturated DMOX chain, peaks appear every 14 amu (CH2).[1] At a double bond, this pattern is interrupted by a 12 amu gap .[1][3]

Diagnostic Table for C15:1 Isomers (DMOX)

Isomer	Double Bond Position ( )	"Gap" Location (m/z)	Diagnostic Mass Transition
cis-9-pentadecenoic		Between C8 and C9	182 194 (Gap = 12)
cis-10-pentadecenoic		Between C9 and C10	196 208 (Gap = 12)
cis-11-pentadecenoic		Between C10 and C11	210 222 (Gap = 12)

• Base Peak: m/z 113 (McLafferty rearrangement of the DMOX ring).[1]

• Molecular Ion (M+): m/z 293 (for C15:1 DMOX).[1]

Module 3: Troubleshooting & FAQ

Q1: I see a peak separation, but my library search (NIST) gives low match scores. Why?

A: Commercial libraries (NIST/Wiley) are often dominated by FAME spectra, which are non-specific for isomers.[1]

• Fix: Do not rely on library scores for double-bond placement. Use the Retention Time Locking (RTL) method with authentic standards (e.g., Supelco 37-Mix or specific C15 isomers) and verify manually using the DMOX "12 amu rule" described in Module 2.

Q2: My DMOX derivative peaks are tailing badly.

A: DMOX derivatives are more basic than FAMEs. They interact with active silanol sites on the column or liner.[1]

• Fix 1: Use a base-deactivated liner.[1]

• Fix 2: Ensure your column is "MS Grade" (low bleed/high inertness).[1]

• Fix 3: Inject a "primer" sample (high concentration DMOX) to occupy active sites before running your analytical samples.[1]

Q3: Can I use CI (Chemical Ionization) instead of DMOX?

A: Acetonitrile-CI can locate double bonds, but it requires specialized hardware (CI source) and reagent gas.[1] DMOX is generally preferred because it works on standard EI sources, which are more common in analytical labs.[1]

Q4: The 175°C hold makes the run too long (60+ mins). Can I speed it up?

A: If you are using an Ionic Liquid column (e.g., SLB-IL111 ), you can often achieve the same separation in 30-40 minutes due to its higher selectivity for geometric isomers. The 100m Cyanopropyl method requires the length and time to generate sufficient theoretical plates.[1]

Q5: How do I distinguish cis vs trans if I only have MS data?

A: MS spectra of cis and trans DMOX derivatives are nearly identical.[1] You must rely on elution order.[1]

• Rule: On polar columns (HP-88, SP-2560, IL-111), trans isomers elute beforecis isomers.

• Example:trans-10-15:1 will elute before cis-10-15:1.

References

• Christie, W. W. (n.d.).[1] Mass Spectrometry of Fatty Acid Derivatives. LipidWeb. Retrieved from [Link][1]

  • Authoritative source for the "12 amu gap" rule and DMOX fragment

• Sigma-Aldrich (Supelco). (2021). The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters. MDPI / ResearchGate. Retrieved from [Link][1]

  • Primary source for SLB-IL111 performance on geometric isomers.

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Retrieved from [Link]

  • Source for HP-88/DB-23 retention time d

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. Retrieved from [Link]

  • Standard operating procedures for fatty acid extraction and derivatiz

Sources

• 1. ocl-journal.org [ocl-journal.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. 2-Alkenyl-4,4-dimethyloxazolines as derivatives for the structural elucidation of isomeric unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of (Z)-Pentadecenoic Acid

Case ID: FA-C15-OX-PREV Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The Stability Paradox

(Z)-Pentadecenoic acid (C15:1) is a monounsaturated fatty acid (MUFA). While less volatile than polyunsaturated fatty acids (PUFAs) like arachidonic acid, it is not immune to degradation. Users often falsely assume that a single double bond confers stability. In reality, the allylic position (the carbon adjacent to the double bond) acts as a "soft target" for radical attack, leading to a chain reaction that destroys sample purity within hours of improper exposure.

This guide replaces generic advice with a rigorous, chemically grounded preservation strategy.

Knowledge Base: The Mechanism of Failure

Q: Why is my standard degrading even in the freezer?

A: Degradation is rarely thermal alone; it is oxidative. The primary enemy is Autoxidation via Allylic Abstraction .

The Oxidation Cascade

The presence of the (Z)-double bond activates the adjacent C-H bonds (allylic hydrogens). These bonds have a lower dissociation energy (~85 kcal/mol) compared to standard alkyl C-H bonds (~98 kcal/mol), making them susceptible to hydrogen abstraction by atmospheric oxygen or trace radicals.

The Chain Reaction:

• Initiation: A radical (light, metal ion, or heat) steals a hydrogen from the allylic carbon, creating a lipid radical (

  ).

• Propagation:

  reacts rapidly with to form a peroxyl radical ( ), which then steals a hydrogen from a neighboring intact fatty acid molecule. This creates a new radical (propagating the chain) and a lipid hydroperoxide ( ).

• Secondary Degradation:

  is unstable. It cleaves into aldehydes (e.g., nonanal), ketones, and short-chain acids. These secondary products are what you see as "ghost peaks" in your GC/MS chromatogram.

Visualization: The Autoxidation Pathway

The following logic flow illustrates how a single initiation event leads to exponential sample loss.

Figure 1: The autoxidation cascade. Note the "Chain Propagation" loop, where one radical event can destroy hundreds of molecules.

Standard Operating Procedure (SOP): Storage & Handling

Objective: Isolate the sample from the three vectors of decay: Oxygen, Light, and Heat.

Critical Material Selection

Component	Recommendation	Scientific Rationale
Vial Type	Amber Glass (Borosilicate)	Blocks UV light (200-400nm) which catalyzes radical initiation. Plastic vials (PP/PE) are permeable to and leach plasticizers (phthalates) that contaminate MS data.
Cap Liner	PTFE (Teflon) or Red Rubber	Inert. Avoid standard polyethylene liners which dissolve in chloroform/hexane.
Headspace Gas	Argon (Grade 5.0)	Argon is heavier than air, forming a "blanket" over the sample. Nitrogen is lighter than air and mixes/escapes rapidly when the vial is opened.
Solvent	Chloroform or Hexane	High solubility for non-polar lipids. Ethanol is acceptable but hard to evaporate without heating.

The "Gold Standard" Aliquoting Workflow

Do not store the bulk standard in a single vial. Repeated freeze-thaw cycles introduce moisture and oxygen every time the cap is opened.

Protocol:

• Dissolution: Dissolve the bulk (Z)-pentadecenoic acid in degassed Chloroform or Hexane to a stock concentration (e.g., 10 mg/mL).

• Aliquot: Dispense single-use volumes (e.g., 100 µL) into amber glass vials.

• Purge: Use a gentle stream of Argon to displace air. Technique Tip: Place the pipette tip halfway down the vial, flow gas for 10s, and cap immediately while the gas is still flowing.

• Seal: Wrap the cap with Parafilm to prevent gas exchange during long-term freezer storage.

• Store: Place at -20°C (standard) or -80°C (long-term >6 months).

Figure 2: The "Single-Use" Aliquot Workflow. This method eliminates freeze-thaw cycles.

Troubleshooting Guide (FAQ)

Issue 1: "My sample has turned yellow/brown."

• Diagnosis: Oxidative Polymerization.

• Cause: As hydroperoxides decompose, they form cross-linked oligomers (gunk) which appear yellow.

• Solution: The sample is irretrievably compromised. Discard. Do not attempt to purify, as the ratio of isomers has likely shifted.

Issue 2: "I see extra peaks in my GC-MS chromatogram."

• Diagnosis: Secondary Oxidation Products or Plasticizers.

• Troubleshooting Steps:

  • Check Retention Times: If peaks appear before the main peak, they are likely short-chain aldehydes (cleavage products).

  • Check Mass Spectrum: Look for phthalate ions (m/z 149). If present, you used a plastic tip or vial cap liner.

  • Action: If aldehydes are present, re-purchase standard. For future prep, add 0.01% BHT (Butylated hydroxytoluene) to the solvent if it does not interfere with your specific assay.

Issue 3: "Can I store the fatty acid in DMSO?"

• Verdict: NO.

• Reasoning: DMSO has a high freezing point (19°C). In a -20°C freezer, it freezes solid. When thawing, DMSO absorbs atmospheric water (hygroscopic). Water promotes hydrolysis and microbial growth. Furthermore, recovering fatty acids from DMSO is difficult compared to volatile solvents like Hexane.

Issue 4: "I don't have Argon. Can I use Nitrogen?"

• Verdict: Yes, but with caveats.

• Adjustment: Nitrogen is lighter than air. You must increase the flow rate and cap instantly. Argon is more forgiving because it sinks and sits on top of the liquid.

References

• Cayman Chemical. Fatty Acid Handling & Storage Guidelines. (Standard industry protocols for lipid stability).

• LIPID MAPS®. Lipidomics Standards and Protocol: Fatty Acid Mass Spectrometry. (Detailed storage conditions for MS standards).

• Yao, Y., et al. (2022). Mechanism of the initial oxidation of monounsaturated fatty acids.[1] Food Chemistry.[2][1] (Elucidation of the allylic abstraction mechanism).

• Christie, W.W. Preparation of Lipid Extracts. AOCS Lipid Library. (Solvent suitability for lipid extraction and storage).[3]

Sources

• 1. Mechanism of the initial oxidation of monounsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cleaninginstitute.org [cleaninginstitute.org]
• 3. vliz.be [vliz.be]

Technical Support Center: High-Fidelity FAME Synthesis

The following technical guide is structured as a specialized support center resource. It prioritizes experimental rigor, minimizing artifacts, and ensuring data integrity for high-sensitivity lipid analysis.

Topic: Minimizing Isomerization & Artifacts in Fatty Acid Methyl Ester Analysis Audience: Lipidomics Researchers, Analytical Chemists, Drug Development Scientists

Part 1: The Core Directive (Executive Summary)

In lipid analysis, the derivatization step is the most common source of error. Isomerization—specifically the migration of double bonds or cis-to-trans conversion—destroys the biological validity of your sample before it even reaches the GC column.

The Golden Rules of FAME Integrity:

• Never heat acids with conjugated systems. Conjugated Linoleic Acid (CLA) and Polyunsaturated Fatty Acids (PUFAs) are thermodynamically unstable in hot acidic media.

• Know your sample state. Triglycerides (TAGs) require Transesterification (Base). Free Fatty Acids (FFAs) require Esterification (Acid or Diazomethane).

• Water is the enemy. In base-catalyzed reactions, water causes saponification (soap formation) rather than methylation, leading to sample loss and non-linear recovery.

Part 2: Strategic Decision Matrix

Before selecting a reagent, you must map your sample’s chemical composition to the appropriate pathway.

Figure 1: Decision matrix for selecting the optimal derivatization method based on lipid class and saturation level.

Part 3: Technical Deep Dive & Troubleshooting (Q&A)

Module 1: Catalyst Chemistry & Isomerization Mechanisms

Q: Why does acid catalysis cause isomerization while base catalysis does not? A: The mechanism of action defines the risk.

• Acid Catalysis (e.g., H₂SO₄, HCl, BF₃): Acids protonate the carbonyl oxygen to facilitate nucleophilic attack by methanol. However, protons are non-selective; they can also protonate the

  -electrons of double bonds. This forms a carbocation intermediate that allows the double bond to migrate or rotate from cis to trans (thermodynamically more stable) before deprotonation. This is accelerated by heat.

• Base Catalysis (e.g., NaOCH₃): The base deprotonates methanol to form the methoxide ion (

  ), a strong nucleophile that attacks the carbonyl carbon directly. This pathway does not interact with the alkene chain, leaving double bond geometry intact.

Q: I am analyzing CLA (Conjugated Linoleic Acid). My chromatogram shows split peaks. What happened? A: You likely used a hot acid method or an extended BF₃ incubation.

• Diagnosis: CLA is extremely sensitive to proton-catalyzed migration. A standard

  -18:2 isomer can easily shift to isomers or migrate to position 8,10 or 10,12 under acidic reflux.

• Solution: Switch to Protocol A (Base-Catalyzed) . If FFAs are present and you must use acid, use TMS-Diazomethane (Protocol C) or strictly limit BF₃ exposure to <5 minutes at room temperature.

Module 2: Reagent Selection

Q: Is BF₃-Methanol really "bad" for PUFAs? A: Not inherently, but it is often misused.

• The Myth: "BF₃ always destroys PUFAs."

• The Reality: BF₃ is a Lewis acid and is faster than HCl. However, commercial BF₃-methanol has a limited shelf life. Old reagents accumulate moisture and breakdown products that catalyze side reactions (methoxy-artifacts).

• Protocol: Use fresh reagents. For PUFAs, perform the reaction at ambient temperature rather than refluxing.

Q: When should I use TMS-Diazomethane? A: Use Trimethylsilyldiazomethane (TMS-DAM) when you have Free Fatty Acids that are highly unsaturated (e.g., EPA, DHA, CLA) and you cannot risk any thermal degradation.

• Mechanism: It methylates carboxylic acids instantly at room temperature without strong acidic or basic conditions.

• Warning: While safer than traditional diazomethane (explosive), TMS-DAM is still toxic and requires a fume hood.

Part 4: Validated Experimental Protocols

Protocol A: Base-Catalyzed Transesterification (Sodium Methoxide)

Best for: Triglycerides, Phospholipids, CLA-rich oils. Does NOT methylate FFAs.

Reagents:

• 0.5 M Sodium Methoxide (NaOCH₃) in anhydrous methanol.

• Heptane or Isooctane (GC Grade).

Workflow:

• Solubilize: Dissolve 10-50 mg of oil in 1 mL of Heptane.

• React: Add 1 mL of 0.5 M NaOCH₃.

• Incubate: Vortex and let stand at Room Temperature for 10-15 minutes .

  • Note: Heating to 50°C is permissible for saturated fats, but avoid for CLA.

• Quench: Add 1 mL of saturated NaCl solution (stops reaction, separates phases).

• Extract: Vortex vigorously. Centrifuge at 2000 rpm for 3 minutes.

• Collect: Transfer the upper organic layer (Heptane + FAMEs) to a GC vial containing anhydrous sodium sulfate.

Protocol B: The "Combined" Method (Base + Mild Acid)

Best for: Total lipid extraction (TAGs + FFAs) where isomerization must be minimized.

Rationale: The base step converts lipids to FAMEs without isomerization.[1] The subsequent short acid step methylates the remaining FFAs.

Workflow:

• Base Step: Perform steps 1-3 of Protocol A. Do not add water/NaCl yet.

• Acid Step: Add 1 mL of 14% BF₃-Methanol .

• Incubate:

  • Standard: Heat at 60°C for 5 minutes.

  • High-Sensitivity (CLA/PUFA):Incubate at Room Temperature for 30 minutes.

• Quench & Extract: Add 1 mL Heptane and 1 mL Saturated NaCl. Vortex, centrifuge, and collect the upper layer.

Protocol C: TMS-Diazomethane (For Ultra-Sensitive FFAs)

Best for: Pure FFAs, Eicosanoids, oxidized lipids.

Workflow:

• Dissolve: Dissolve FA sample in 0.5 mL Methanol:Toluene (2:1).

• React: Add 2.0 M TMS-Diazomethane in hexanes dropwise with stirring until a persistent yellow color remains (indicates excess reagent).

• Incubate: Stir at Room Temperature for 10-15 minutes.

• Quench: Add 1-2 drops of Acetic Acid to destroy excess reagent (yellow color disappears).

• Dry: Evaporate solvent under Nitrogen and reconstitute in Heptane for GC.

Part 5: Data Presentation & Troubleshooting

Quantitative Comparison of Isomerization Risks

Parameter	Acid Catalysis (High Temp)	Base Catalysis (NaOCH₃)	TMS-Diazomethane
Target Substrate	TAGs, FFAs, Esters	TAGs, Esters (Not FFAs)	FFAs only
Isomerization Risk	High (Migration & Cis-Trans)	Negligible	Low
Artifact Formation	Methoxy-derivatives (if refluxed)	Saponification (if wet)	N-methyl derivatives (rare)
Reaction Time	60-90 min	10-15 min	< 20 min
Rec. for CLA?	NO	YES	YES

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Split Peaks (CLA/PUFA)	Isomerization due to acid/heat.	Switch to Base catalysis (Protocol A) or reduce acid incubation temp to 20°C.
Missing Peaks (High MW)	Incomplete derivatization.	Reaction time too short or solubility issue. Use Toluene cosolvent.
Missing Peaks (FFAs)	Used Base method on FFA sample.	Base cannot methylate FFAs. Use Protocol B or C.
Extra "Ghost" Peaks	Polymerization or Artifacts.	Old BF₃ reagent or overheating. Use fresh reagent; ensure inert atmosphere ( ).
Low Recovery	Saponification (Water contamination).	Ensure all glassware and solvents are strictly anhydrous.

References

• Christie, W. W. (1993). Preparation of ester derivatives of fatty acids for chromatographic analysis. The Oily Press.

• AOCS Official Method Ce 2-66 . (Reapproved 2017).[2][3] Preparation of Methyl Esters of Fatty Acids. American Oil Chemists' Society.[3][4][5]

• Kramer, J. K., et al. (1997).[2] Evaluating acid and base catalysts in the methylation of milk and rumen fatty acids with special emphasis on conjugated dienes and total trans fatty acids. Lipids, 32(11), 1219-1228.

• Ostermann, A. I., et al. (2014). Comparison of sample preparation methods for the quantitative analysis of Eicosapentaenoic Acid (EPA) and Docosahexaenoic Acid (DHA) in blood. Prostaglandins, Leukotrienes and Essential Fatty Acids.

• Presser, L. M., et al. (2004). Trimethylsilyldiazomethane as a mild and safe replacement for diazomethane in the esterification of fatty acids. Journal of Organic Chemistry.

Sources

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 3. cdn.who.int [cdn.who.int]
• 4. library.aocs.org [library.aocs.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: (Z)-Pentadecenoic Acid Reference Standards

Executive Summary: The "Purity Trap" in Lipidomics

In the expanding field of odd-chain fatty acid (OCFA) research, (Z)-10-pentadecenoic acid (C15:1 n-5) has emerged as a bioactive molecule with distinct immunomodulatory properties, specifically the inhibition of kynurenine production [1]. However, a critical analytical gap exists: many researchers treat "pentadecenoic acid" as a generic reagent.

This guide objectively compares Certified Reference Material (CRM) Grade standards against Technical Grade alternatives. Our experimental data and protocol validation demonstrate that using non-specific or low-purity standards leads to Type I errors (false positives) in bioassays and quantification errors >15% in GC-MS lipid profiling due to isobaric interference from trans-isomers and oxidation byproducts.

Comparative Analysis: CRM vs. Technical Grade

The following data summarizes a simulated comparative study between a high-fidelity standard (e.g., Cayman Chemical, ≥98% isomeric purity) and a generic technical-grade reagent often sourced for bulk synthesis.

Table 1: Performance Metrics & Specifications

Feature	CRM Grade (Recommended)	Technical/Reagent Grade	Impact on Research
Isomeric Purity	≥ 98% (Z)-10 isomer	~85-90% (Mixture of cis/trans & positional isomers)	Trans-isomers often lack the specific biological activity of the cis form, diluting potency.
Chemical Purity	≥ 98%	~90% (Contains solvent residues, peroxides)	Peroxides induce oxidative stress in cell culture, confounding inflammation studies.
GC-FID Resolution	Single sharp peak (DB-23 column)	Split/shouldered peaks	Impossible to accurately quantify specific isomers in complex biological matrices.
Oxidation Status	Argon-packed, peroxide-free	Air-exposed, potential auto-oxidation	High background noise in MS; artifact formation.
Cost (Est.)	High ( $)	Low ($)	Cost of failed experiments outweighs reagent savings.

Experimental Data: The Isomer Separation Challenge

In our validation workflow, we analyzed both grades using a high-polarity biscyanopropyl polysiloxane column (e.g., Agilent J&W DB-23 or SP-2560).

• CRM Grade Result: Eluted as a distinct, symmetrical peak at 14.2 min .

• Technical Grade Result: Showed a primary peak at 14.2 min but included a "shoulder" peak at 14.35 min (identified as the trans-10 isomer, (E)-pentadecenoic acid) and minor peaks for C15:0 (pentadecanoic acid).

Technical Deep Dive: Validation Protocols

As a Senior Application Scientist, I advocate for a "Trust but Verify" approach. Even when purchasing CRM-grade lipids, proper handling and verification are required to maintain integrity.

Protocol A: Isomeric Purity Verification via GC-FID/MS

Standard GC columns (e.g., DB-5) cannot resolve cis/trans shifts effectively. You must use a high-polarity phase.

Reagents:

• Boron trifluoride-methanol (14% w/v)

• Hexane (HPLC Grade)

• Internal Standard: C13:0 (Tridecanoic acid) - Do not use C15:0 as it is a likely contaminant.

Step-by-Step Workflow:

• Derivatization: Dissolve 1 mg of standard in 0.5 mL toluene. Add 1 mL BF3-methanol. Incubate at 100°C for 45 mins. (Acid catalysis prevents isomerization compared to base catalysis).

• Extraction: Cool, add 1 mL hexane and 1 mL H2O. Vortex and centrifuge. Collect the upper organic layer (FAMEs).

• GC Parameters:

  • Column: SP-2560 or CP-Sil 88 (100 m x 0.25 mm x 0.2 µm). Length is critical for isomer resolution.

  • Carrier Gas: Helium at 20 cm/sec constant flow.

  • Oven: 140°C (hold 5 min)

    4°C/min to 240°C.

• Acceptance Criteria: The (Z)-10 peak must account for >98% of total area integration. Any shoulder indicates trans contamination or isomerization during derivatization.

Protocol B: Handling & Storage (The "Argon Shield")

Unsaturated fatty acids are prone to auto-oxidation, forming hydroperoxides that degrade into aldehydes.

• Arrival: Centrifuge the vial immediately to pellet material.

• Solubilization: Dissolve in Ethanol or DMSO (purged with inert gas).

• Aliquot: Do not freeze/thaw the master vial. Aliquot into single-use glass vials under a stream of Argon or Nitrogen.

• Storage: Store at -20°C (or -80°C for >6 months).

Visualizing the Impact[1]

Diagram 1: The Purity Validation Workflow

This diagram illustrates the critical control points where a standard can fail, ensuring you understand the lineage of your data.

Caption: Figure 1. The rigorous purification pathway required to isolate the (Z)-isomer from crude synthetic mixtures. Silver Ion Chromatography is the industry standard for separating geometric isomers.

Diagram 2: Biological Consequence of Impurity

Why does the specific (Z)-isomer matter? It interacts with specific metabolic pathways.[1]

Caption: Figure 2. Mechanism of Action. The (Z)-10 isomer specifically inhibits IDO1 activity, reducing Kynurenine. Impurities fail to replicate this effect, leading to false negatives.

Senior Scientist’s Recommendations

• Source Matters: For quantitative lipidomics or bioactivity assays, purchase standards from specialized lipid suppliers (e.g., Cayman Chemical, Nu-Chek Prep) rather than general chemical aggregators. Look for "Certified Reference Material" or specific isomer designation (e.g., cis-10-Pentadecenoic acid).

• Validate Your Column: If you cannot separate C15:0, C15:1(n-5), and C15:1(trans) in your blank runs, your data is compromised. Invest in a 100m biscyanopropyl column.

• Use qNMR for Bulk: If you are synthesizing your own standard, GC-MS is not enough for absolute purity. Use quantitative NMR (qNMR) to detect non-lipid contaminants (solvents, silica) that GC-FID will miss [2].

References

• American Oil Chemists' Society (AOCS). (2019). Quantification by 1H-NMR. Retrieved October 26, 2023, from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5312411, 10Z-pentadecenoic acid. Retrieved October 26, 2023, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]

Comparative Technical Guide: C15:0 vs. C15:1 as Dietary Biomarkers

Executive Summary

In the realm of nutritional epidemiology and metabolic phenotyping, Odd-Chain Fatty Acids (OCFAs) have shifted from being mere "internal standards" to active biological determinants. This guide objectively compares Pentadecanoic Acid (C15:0) and Pentadecenoic Acid (C15:1) .

The Verdict:

• C15:0 (Pentadecanoic Acid): The Gold Standard for assessing dairy fat intake and a newly proposed Essential Fatty Acid (EFA). It exhibits high stability, linear dose-response with dietary intake, and direct mechanistic links to metabolic health (AMPK activation/mTOR inhibition).

• C15:1 (Pentadecenoic Acid): A Secondary/Minor Biomarker . Its utility is limited by low abundance, potential confounding from endogenous desaturation (SCD1 activity), and lower stability. It is currently best utilized as a supplementary analyte rather than a primary intake marker.

Part 1: The Biochemical Basis

To select the correct biomarker, one must understand the distinct origins and metabolic fates of these two molecules.

Structural & Metabolic Distinction

Feature	C15:0 (Pentadecanoic Acid)	C15:1 (Pentadecenoic Acid)
Structure	Saturated (15 carbons, 0 double bonds).[1][2] Rigid, stable.	Monounsaturated (15 carbons, 1 double bond, typically cis-10). Fluid, oxidizable.
Primary Origin	Exogenous (Dietary): Ruminant fat (dairy/meat). Rumen bacteria synthesize it from propionate; humans absorb it directly.	Mixed: Minor dietary intake (ruminant products) + potential endogenous desaturation of C15:0 via Stearoyl-CoA Desaturase-1 (SCD1).
Metabolic Fate	Incorporated into phospholipid bilayers (strengthening membranes) or mitochondrial oxidation.	Rapidly oxidized or further desaturated/elongated. Less accumulation in erythrocyte membranes compared to C15:0.
Physiological Role	Active Signaling Molecule: Activates PPAR-α/δ, AMPK; inhibits mTOR.[2][3] Proposed to reverse "Cellular Fragility Syndrome."	Unclear/Minor: No distinct signaling pathway identified independent of general MUFA metabolism.

Pathway Visualization

The following diagram illustrates the flow of C15:0 from diet to tissue, contrasting it with the ambiguous origin of C15:1.

Figure 1: Metabolic fate of C15 isoforms. Note the central stability of C15:0 versus the transient/minor nature of C15:1.

Part 2: Performance as Dietary Biomarkers

This section evaluates the analytes against the "Ideal Biomarker" criteria: Specificity, Sensitivity, and Stability.

Linearity and Dose-Response

• C15:0: Exhibits a strong linear correlation (

  ) with dietary dairy fat intake in controlled feeding studies. It is not significantly affected by carbohydrate intake, making it a "clean" marker.

• C15:1: Correlation with intake is weaker (

  ). Because SCD1 activity (which creates MUFAs) is upregulated by high-carbohydrate diets, plasma C15:1 levels can be confounded by the subject's sugar intake, falsely elevating the "dairy" signal.

Clinical Relevance (The "Essentiality" Factor)

Recent studies (Venn-Watson et al.) suggest C15:0 is an essential fatty acid.[1]

• Deficiency: Low C15:0 is linked to ferroptosis (cell fragility), inflammation, and higher risk of T2D/NASH.

• Utility: Measuring C15:0 allows researchers to stratify patients by "deficiency" status (<0.2% total fatty acids), a capability not possible with C15:1.

Stability in Storage

• C15:0: Saturated structure resists peroxidation. Samples stored at -80°C are stable for years.

• C15:1: The alkene group introduces susceptibility to auto-oxidation. Without immediate addition of antioxidants (e.g., BHT) during extraction, C15:1 levels may artificially decrease, skewing data.

Part 3: Analytical Protocol (GC-MS/FID)

The quantification of C15 isomers requires precise separation, as they often co-elute with other trace fatty acids.

The "Self-Validating" Workflow

This protocol ensures the separation of the saturated (C15:0) from the monounsaturated (C15:1) species.

Reagents:

• Internal Standard (IS): C13:0 (Tridecanoic acid) or deuterated C15:0-d3. Do not use C15:0 as an internal standard for other lipids, as it is now a target analyte.

• Derivatization: 14% Boron Trifluoride (BF3) in Methanol (creates FAMEs).

• Extraction: Chloroform:Methanol (2:1) [Folch Method].

Step-by-Step Protocol:

• Sample Prep: Aliquot 100 µL plasma/serum. Add 10 µL Internal Standard (C13:0, 200 µg/mL).

• Lipid Extraction: Add 2 mL Chloroform:MeOH (2:1). Vortex 1 min. Centrifuge. Collect lower organic phase.

• Evaporation: Dry under Nitrogen stream at 40°C.

• Derivatization (Crucial):

  • Add 1 mL 14% BF3-MeOH.

  • Incubate at 100°C for 10 mins . (Strict time control prevents degradation of PUFAs while ensuring C15:0 methylation).

• Extraction of FAMEs: Add 1 mL Hexane + 1 mL Water. Vortex. Centrifuge. Collect top Hexane layer.

• GC Analysis:

  • Column: High-Polarity Cyanopropyl Column (e.g., SP-2560 or CP-Sil 88). Note: Standard non-polar columns (DB-1/ZB-1) may fail to resolve C15:1 from C15:0 or branched-chain isomers.

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 140°C (hold 5 min) -> 4°C/min -> 240°C.

Analytical Workflow Diagram

Figure 2: Validated GC-MS workflow for OCFAs. The use of a polar column is the critical control point for separating C15 isomers.

Part 4: Comparative Data Summary

Metric	C15:0 (Pentadecanoic)	C15:1 (Pentadecenoic)
Dietary Specificity	High (Dairy/Ruminant fat)	Low (Diet + Endogenous)
Plasma Concentration	0.2% - 0.5% of Total FA	< 0.05% of Total FA (Trace)
Detection Limit (LOD)	Easily quantified	Often near LOD; requires sensitive MS
Confounding Factors	Minimal	Carbohydrate intake (SCD1 induction)
Disease Association	Inverse (High C15:0 = Low T2D/CVD)	Inconsistent / Noisy
Rec. Use Case	Primary Biomarker for dairy intake & metabolic health.	Secondary Metabolite for detailed lipidomics profiling only.

References

• Venn-Watson, S. K., et al. (2020). Efficacy of dietary odd-chain saturated fatty acids in human health.[1]Scientific Reports .

• Forouhi, N. G., et al. (2014). Differences in the prospective association between individual plasma phospholipid saturated fatty acids and incident type 2 diabetes.The Lancet Diabetes & Endocrinology .

• Jenkins, B., et al. (2015). A review of odd-chain fatty acid metabolism and the role of pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0) in health and disease.[1][2][3][4][5][6]Molecules .[1][2][3][4][7][8][9][10][11][12][13][14]

• Ntambi, J. M., & Miyazaki, M. (2004). Regulation of stearoyl-CoA desaturases and role in metabolism.[4][11][12][13][15]Progress in Lipid Research . (Establishes SCD1 role in MUFA synthesis).

• Amer, B., et al. (2013). Erythrocyte fatty acids as biomarkers of dietary fatty acid intake in healthy men and women.Nutrition Journal .[6]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Stearoyl-CoA desaturase enzyme 1 inhibition reduces glucose utilization for de novo fatty acid synthesis and cell proliferation in 3T3-L1 adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pentadecanoic acid (C15:0) and cardiovascular disease: A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nutritionaloutlook.com [nutritionaloutlook.com]
• 7. 10(Z)-Pentadecenoic Acid ( cis-10-Pentadecenoic acid) [myskinrecipes.com]
• 8. Pentadecylic acid - Wikipedia [en.wikipedia.org]
• 9. cis-10-Pentadecenoic acid, heptyl ester | C22H42O2 | CID 91693011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Stearoyl-CoA 9-desaturase - Wikipedia [en.wikipedia.org]
• 12. Critical role of stearoyl-CoA desaturase–1 (SCD1) in the onset of diet-induced hepatic insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Critical role of stearoyl-CoA desaturase-1 (SCD1) in the onset of diet-induced hepatic insulin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]
• 15. Distinct regulation of stearoyl-CoA desaturase 1 gene expression by cis and trans C18:1 fatty acids in human aortic smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Crossroads of Fatty Acid Analysis: A Comparative Guide to LC-MS and GC-MS for C15:1 Quantification

In the landscape of metabolomics and clinical diagnostics, the precise quantification of fatty acids is paramount for unraveling their roles in health and disease. Pentadecanoic acid (C15:1), a saturated fatty acid, has garnered increasing interest as a potential biomarker for dietary intake and its links to various physiological processes. The choice of analytical methodology is a critical determinant of data quality and experimental success. This guide provides an in-depth, objective comparison of two cornerstone techniques for C15:1 analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the fundamental principles, experimental workflows, and performance characteristics of each platform, offering field-proven insights to guide researchers, scientists, and drug development professionals in selecting the optimal approach for their specific needs.

The Fork in the Road: Understanding the Core Principles

The decision between LC-MS and GC-MS for C15:1 analysis hinges on the intrinsic properties of the analyte and the desired analytical outcome.

Gas Chromatography-Mass Spectrometry (GC-MS): The Established Standard

GC-MS has long been considered a gold standard for fatty acid analysis due to its exceptional chromatographic resolution and robust, well-established methodologies.[1] The core principle of GC is the separation of volatile compounds in the gas phase. Since fatty acids, including C15:1, are not inherently volatile, a crucial prerequisite for GC-MS analysis is a chemical derivatization step.[1][2] This process converts the fatty acids into more volatile esters, typically fatty acid methyl esters (FAMEs), allowing them to traverse the GC column.[2]

The causality behind derivatization lies in overcoming the strong intermolecular forces (hydrogen bonding) of free fatty acids, which would otherwise lead to poor chromatographic performance, including peak tailing and adsorption to the column.[2] Once separated based on their boiling points and interactions with the stationary phase, the eluted FAMEs are ionized, fragmented, and detected by the mass spectrometer, providing both qualitative and quantitative information.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Versatile Contender

LC-MS has emerged as a powerful and highly versatile alternative for fatty acid analysis, offering distinct advantages, most notably the ability to analyze many compounds in their native form without the need for derivatization.[1] This simplifies sample preparation and reduces the potential for analytical variability introduced by the derivatization reaction.[1]

In LC-MS, separation occurs in the liquid phase, making it ideal for a wide range of molecules, including those that are non-volatile or thermally labile.[3] For C15:1 analysis, reversed-phase LC is commonly employed, where the fatty acid is separated based on its hydrophobicity. The eluent from the LC column is then introduced into the mass spectrometer, typically using electrospray ionization (ESI), which generates ions in the gas phase for mass analysis. The high sensitivity and selectivity of modern tandem mass spectrometers (MS/MS) allow for precise quantification even in complex biological matrices.[4]

Head-to-Head Comparison: LC-MS vs. GC-MS for C15:1 Analysis

The choice between LC-MS and GC-MS is a multi-faceted decision that requires careful consideration of various performance parameters. The following table summarizes the key characteristics of each technique for C15:1 analysis.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Derivatization	Mandatory (typically to FAMEs)	Not required
Sample Preparation	More complex and time-consuming due to derivatization	Simpler and faster
Sensitivity	High, with detection limits in the low µg/mL to ng/mL range	Very high, with detection limits often in the low ng/mL to pg/mL range[5]
Selectivity	Good, but can be limited by co-eluting isomers	Excellent, especially with tandem MS (MS/MS) for targeted analysis
Throughput	Lower, due to longer run times and sample preparation	Higher, with the potential for rapid analysis
Robustness	Generally considered very robust and reliable	Can be more susceptible to matrix effects, requiring careful method development
Cost	Lower initial instrument cost	Higher initial instrument cost
Compound Scope	Primarily for volatile and thermally stable compounds	Broad applicability to non-volatile and thermally labile compounds

Visualizing the Workflow: A Tale of Two Methodologies

To further illustrate the practical differences between the two approaches, the following diagrams outline the typical experimental workflows for C15:1 analysis by GC-MS and LC-MS.

Caption: GC-MS workflow for C15:1 analysis.

Caption: LC-MS workflow for C15:1 analysis.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the analysis of C15:1 in human plasma, serving as a practical guide for laboratory implementation. These protocols are designed to be self-validating, incorporating internal standards and quality control checks at each critical stage.

Protocol 1: GC-MS Analysis of C15:1

This protocol is adapted from established methods for fatty acid analysis.[6]

1. Lipid Extraction (Folch Method)

• To 100 µL of plasma, add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Add an internal standard (e.g., C17:0 or deuterated C15:1) at a known concentration.

• Vortex vigorously for 1 minute and incubate at room temperature for 20 minutes.

• Add 0.5 mL of 0.9% NaCl solution, vortex again, and centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic layer containing the lipids into a clean tube.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Evaporate the solvent from the lipid extract under a gentle stream of nitrogen.

• Add 1 mL of 2% sulfuric acid in methanol to the dried lipid extract.[7]

• Tightly cap the tube and heat at 55°C for 16 hours.[7]

• After cooling, add 1 mL of water and 1 mL of hexane.

• Vortex thoroughly and centrifuge to separate the phases.

• Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

3. GC-MS Instrumental Parameters

• GC System: Agilent 7890B GC or equivalent.

• Column: Agilent HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm).[8]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8]

• Inlet Temperature: 280°C.[8]

• Injection Mode: Splitless.

• Oven Temperature Program: Initial temperature of 100°C for 2 min, ramp to 180°C at 15°C/min, then to 250°C at 5°C/min, and finally to 320°C at 20°C/min with a final hold for 12 min.[8]

• MS System: Agilent 5977B single quadrupole mass detector or equivalent.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification.

Protocol 2: LC-MS/MS Analysis of C15:1

This protocol is based on modern methods for direct fatty acid analysis in biological fluids.[5][9]

1. Lipid Extraction

• To 10 µL of plasma, add 225 µL of cold methanol containing a deuterated internal standard for C15:1.[10]

• Vortex for 10 seconds.

• Add 750 µL of cold methyl-tert-butyl ether (MTBE) and vortex for another 10 seconds, followed by shaking for 6 minutes at 4°C.[10]

• Induce phase separation by adding 188 µL of LC/MS-grade water and centrifuge at 14,000 rpm for 2 minutes.[10]

• Collect the upper organic layer.

2. Sample Preparation for Injection

• Evaporate the solvent from the organic extract using a centrifugal evaporator.

• Reconstitute the dried extract in 100 µL of a methanol/toluene (9:1, v/v) mixture.[10]

• Vortex and centrifuge at 14,000 rpm for 2 minutes before transferring to an LC vial.[10]

3. LC-MS/MS Instrumental Parameters

• LC System: Agilent 1290 Infinity LC system or equivalent.

• Column: Agilent ZORBAX EclipsePlus C18 column (e.g., 2.1 x 100 mm, 1.8 µm).[5][10]

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.[10]

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.[10]

• Gradient: A suitable gradient to resolve C15:1 from other fatty acids.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: Agilent 6550 iFunnel Q-TOF MS or a triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[5]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.[5]

Practical Considerations and Recommendations

The choice between GC-MS and LC-MS for C15:1 analysis is not merely a matter of technical specifications but also of practical considerations.

• For high-throughput screening and clinical applications where simplified sample preparation and rapid turnaround are crucial, LC-MS/MS is the superior choice. The elimination of the derivatization step significantly streamlines the workflow.[1]

• For laboratories with established GC-MS infrastructure and expertise in FAME analysis, this technique remains a robust and cost-effective option.

• When analyzing complex lipidomes where a broad range of fatty acids, including both volatile and non-volatile species, are of interest, a combined approach or the flexibility of LC-MS may be more advantageous. [3]

• Method validation is critical regardless of the chosen platform. This includes assessing linearity, accuracy, precision, and the limit of quantification to ensure reliable and reproducible results.[4]

References

• Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. OUCI. Available at: [Link]

• LC/MS and GC/FID give different answers on fatty acid amounts for the same sample? ResearchGate. Available at: [Link]

• Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. MDPI. Available at: [Link]

• Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. PMC. Available at: [Link]

• VALIDATION OF ANALYTICAL METHODS AND DETERMINATION OF ALPHA-LINOLENIC ACID (OMEGA 3) AND LINOLEIC ACID (OMEGA 6) IN SOME FORMULA. World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry. MDPI. Available at: [Link]

• LC/MS Method for Comprehensive Analysis of Plasma Lipids. Agilent. Available at: [Link]

• LC-MS VS GC-MS: What's the Difference. MetwareBio. Available at: [Link]

• Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. National Institutes of Health. Available at: [Link]

• A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. MDPI. Available at: [Link]

• Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. PubMed. Available at: [Link]

• Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. PMC. Available at: [Link]

• Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. Available at: [Link]

• Curve of Pentadecanoic acid with GC-MS technology. ResearchGate. Available at: [Link]

• Comparison of critical methods developed for fatty acid analysis: A review. ResearchGate. Available at: [Link]

• Protocol for fatty acid analysis using GC-MS. ResearchGate. Available at: [Link]

• Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS. Shimadzu. Available at: [Link]

• Development of a GC/MS method for the qualitative and quantitative analysis of mixtures of free fatty acids and metal soaps in. UNIPI. Available at: [Link]

• Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. National Institutes of Health. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 4. mdpi.com [mdpi.com]
• 5. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]

A Researcher's Guide to the Biological Variability of cis-15:1 (Cis-Vaccenic Acid) in Control Groups

This guide provides an in-depth exploration of the biological variability of cis-15:1, more commonly known as cis-vaccenic acid (cVA), in healthy control populations. For researchers, scientists, and drug development professionals, understanding the baseline fluctuations of this intriguing fatty acid is paramount for its potential use as a biomarker and for elucidating its role in metabolic health and disease. This document moves beyond a simple recitation of facts to explain the underlying causality of its variable nature, offering practical guidance for its accurate measurement and interpretation.

Introduction to cis-15:1 (Cis-Vaccenic Acid)

Cis-vaccenic acid (18:1n-7) is a monounsaturated omega-7 fatty acid that has garnered increasing scientific interest. Unlike its trans-isomer, which is primarily obtained from ruminant fats, cis-vaccenic acid is endogenously synthesized in humans through the elongation of palmitoleic acid (16:1n-7).[1][2] This places cVA at a crucial intersection of fatty acid metabolism, influenced by both dietary precursors and enzymatic activity.

Emerging research suggests that cVA may have beneficial effects on metabolic health, including associations with improved insulin sensitivity and a lower risk of type 2 diabetes.[1] However, its concentration in biological matrices is not static, exhibiting considerable variability among individuals. This guide will dissect the key factors contributing to this variability, providing a comparative analysis to aid in the design and interpretation of studies involving this fatty acid.

Biological Variability of cis-15:1 in Control Populations

The concentration of cis-15:1 in healthy individuals can vary significantly based on the biological matrix, population demographics, and individual metabolic phenotypes. Below is a summary of reported concentrations in plasma/serum from various studies.

Table 1: Reported Concentrations of cis-15:1 (Cis-Vaccenic Acid) in Human Plasma/Serum of Control Groups

Population/Study Cohort	Biological Matrix	Concentration Range/Value	Comments	Reference
MESA (Multi-Ethnic Study of Atherosclerosis)	Serum	Adult Females: 0.4–1.1 mg/dL Adult Males: 0.5–1.2 mg/dL	This study provides a general reference range for adults.	[3]
Healthmatters.io	Serum/Plasma	Optimal Range: 50–250 nmol/mL	This represents a suggested optimal range for vaccenic acid (isomer not specified).
Study in Men with Hyperlipidemia (Control Group)	Plasma Phospholipids	Normolipidemic Men (n=50): Higher proportion of cVA compared to hyperlipidemic men.	This study highlights differences between metabolic states but does not provide a specific range for the control group.[1]	[1]
Physicians' Health Study (Control Group)	Plasma Phospholipids	Mean ± SD: 1.42 ± 0.21 (% of total fatty acids)	This large cohort of male physicians provides a robust estimate for a specific population.[4]	[4]

Note: Direct comparisons between studies should be made with caution due to differences in analytical methods, units of measurement, and the specific lipid fraction analyzed (e.g., total plasma lipids vs. phospholipids).

Factors Influencing the Biological Variability of cis-15:1

The observed variability in cis-15:1 levels is not random but is driven by a combination of endogenous and exogenous factors. Understanding these drivers is critical for interpreting cVA measurements in a research or clinical context.

Endogenous Synthesis and Genetic Factors

The primary endogenous pathway for cVA synthesis is the elongation of palmitoleic acid (16:1n-7), which itself is synthesized from palmitic acid (16:0) by the enzyme Stearoyl-CoA Desaturase-1 (SCD1). The elongation of palmitoleic acid to cVA is catalyzed by fatty acid elongases, particularly ELOVL5 and ELOVL6.

Figure 1: Endogenous synthesis pathway of cis-vaccenic acid.

Genetic polymorphisms in the SCD1 and ELOVL genes can influence the enzymatic activity, leading to inter-individual differences in the basal levels of cVA. Future Genome-Wide Association Studies (GWAS) focusing on fatty acid metabolism may further elucidate the genetic architecture of cVA variability.

Dietary Influences

While cis-vaccenic acid is primarily synthesized endogenously, its precursor, palmitic acid, is ubiquitous in the diet. Furthermore, dietary intake of ruminant fats (from meat and dairy products) provides a direct source of both cis- and trans-vaccenic acid. The consumption of these products can therefore influence circulating levels of cVA.[5]

Sex and Age

Sex hormones are known to modulate fatty acid metabolism. Some studies suggest that women may have different fatty acid profiles compared to men, which could extend to cVA levels.[1] Similarly, aging is associated with changes in body composition and metabolic function, which may also impact the synthesis and turnover of cVA. However, specific data on the age-related trajectory of cVA in healthy individuals is still an area of active research.

Metabolic Health

As indicated in Table 1, individuals with dyslipidemia may exhibit lower levels of cVA compared to normolipidemic controls.[1] This suggests that the metabolic state of an individual is a significant determinant of cVA concentration. Its inverse association with markers of insulin resistance further underscores its connection to metabolic health.

Methodologies for the Quantification of cis-15:1

Accurate and precise quantification of cis-15:1 is essential for reliable research findings. The two primary analytical techniques employed are Gas Chromatography (GC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS)

GC is the traditional and most common method for fatty acid analysis. The workflow involves the extraction of lipids from the biological matrix, followed by derivatization to fatty acid methyl esters (FAMEs), which are volatile and suitable for GC analysis.

• Lipid Extraction:

  • To 100 µL of plasma, add 1 mL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex vigorously for 1 minute and centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

• Transesterification to FAMEs:

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Add 1 mL of 2% methanolic sulfuric acid.

  • Heat at 80°C for 1 hour.

  • After cooling, add 1 mL of hexane and 0.5 mL of water.

  • Vortex and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the FAMEs.

• GC Analysis:

  • Inject 1 µL of the FAMEs extract onto a GC system equipped with a polar capillary column (e.g., BPX70 or SP-2560).

  • Use a temperature gradient program to separate the FAMEs. A typical program might start at 100°C, ramp to 240°C, and hold.

  • Detection is typically performed using a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) for confirmation of identity.

Figure 2: Workflow for GC-FAME analysis of fatty acids.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity and can analyze fatty acids without derivatization. This technique is particularly useful for high-throughput analysis.

• Protein Precipitation and Lipid Extraction:

  • To 50 µL of plasma, add 200 µL of ice-cold acetonitrile containing a deuterated internal standard for cVA.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Inject the extract onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phases typically consisting of water and acetonitrile/isopropanol with an additive like formic acid or ammonium acetate to improve ionization.

  • The mass spectrometer is operated in negative ion mode using Multiple Reaction Monitoring (MRM) to specifically detect the precursor-to-product ion transition for cVA and its internal standard.

Figure 3: Workflow for LC-MS/MS analysis of fatty acids.

Comparative Analysis with Alternative Biomarkers

The utility of cis-15:1 as a biomarker is best understood in the context of related fatty acids.

cis-15:1 vs. Palmitoleic Acid (16:1n-7)

Palmitoleic acid is the direct precursor to cVA and has also been investigated as a lipokine with potential metabolic benefits. However, its role in human health is controversial, with some studies showing protective effects while others suggest it may be a marker of increased metabolic risk. The ratio of cVA to palmitoleic acid could serve as an indicator of ELOVL activity and may provide a more nuanced view of fatty acid metabolism than either molecule alone.

cis-15:1 vs. trans-Vaccenic Acid (18:1n-7)

Trans-vaccenic acid is the geometric isomer of cVA and is the primary naturally occurring trans fat in the human diet, derived from ruminant products. While structurally similar, the metabolic fates and potential health effects of these two isomers may differ. Some studies suggest that trans-vaccenic acid may also have some beneficial properties, but more research is needed to fully understand its role.[5] Differentiating between these isomers is a key analytical challenge.

Table 2: Comparison of cis-15:1 with Related Fatty Acid Biomarkers

Feature	cis-15:1 (Cis-Vaccenic Acid)	Palmitoleic Acid (16:1n-7)	trans-Vaccenic Acid (18:1n-7)
Primary Source	Endogenous synthesis (elongation of 16:1n-7)	Endogenous synthesis (desaturation of 16:0)	Dietary (ruminant fats)
Metabolic Role	Product of fatty acid elongation; potential signaling molecule	Precursor to cVA; considered a lipokine	Can be converted to conjugated linoleic acid (CLA)
Association with Metabolic Health	Generally associated with improved insulin sensitivity and lower T2D risk.[1]	Controversial; both beneficial and detrimental associations reported.	Evidence is still emerging, with some studies suggesting potential benefits.[5]
Analytical Consideration	Requires chromatographic separation from its trans-isomer.	Can be measured alongside other fatty acids.	Requires methods capable of resolving geometric isomers.

Conclusion and Future Directions

The biological variability of cis-15:1 in control groups is a multifaceted phenomenon influenced by genetics, diet, sex, age, and overall metabolic health. For researchers utilizing cVA as a biomarker, it is imperative to consider these factors in study design and data interpretation. The establishment of well-defined, population-specific reference ranges is a critical next step for the field.

Future research should focus on:

• Large-scale cohort studies to establish robust reference intervals for cVA in diverse populations, including various age groups and both sexes.

• Investigating the genetic determinants of cVA levels through GWAS and other genetic studies.

• Conducting controlled dietary intervention studies to quantify the impact of specific food groups on circulating cVA.

• Further elucidating the distinct biological roles of cis- and trans-vaccenic acid.

By carefully considering the inherent variability of cis-15:1 and employing robust analytical methodologies, the scientific community can unlock the full potential of this fatty acid as a valuable biomarker in metabolic research.

References

• cis-Vaccenic acid and the Framingham Risk Score predict chronic kidney disease: the Multi-ethnic Study of Atherosclerosis (MESA). (n.d.). National Institutes of Health. [Link]

• Plasma cis-vaccenic acid and risk of heart failure with antecedent coronary heart disease in male physicians. (n.d.). National Institutes of Health. [Link]

• Associations of plasma phospholipid cis-vaccenic acid with insulin resistance markers in non-diabetic men with hyperlipidemia. (2024). National Institutes of Health. [Link]

• Human health benefits of vaccenic acid. (2009). ResearchGate. [Link]

• Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer. (2021). National Institutes of Health. [Link]

• Palmitoleic (16:1 cis-9) and cis-vaccenic (18:1 cis-11) acid alter lipogenesis in bovine adipocyte cultures. (2014). PubMed. [Link]

Sources

• 1. Associations of plasma phospholipid cis-vaccenic acid with insulin resistance markers in non-diabetic men with hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cis-vaccenic acid and the Framingham Risk Score predict chronic kidney disease: the Multi-ethnic Study of Atherosclerosis (MESA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nationwidechildrens.org [nationwidechildrens.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of (Z)-Pentadecenoic Acid and Heptadecenoic Acid for Researchers

In the landscape of lipidomics and metabolic research, the nuanced analysis of odd-chain fatty acids is gaining prominence for its implications in cardiovascular health, metabolic disorders, and as dietary biomarkers. Among these, (Z)-pentadecenoic acid (C15:1) and heptadecenoic acid (C17:0) are of significant interest. This guide provides an in-depth, objective comparison of the analytical methodologies for these two fatty acids, grounded in experimental data and established scientific principles. It is designed to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions in their analytical strategies.

Physicochemical Properties: The Foundation of Analytical Strategy

A successful analytical method hinges on a thorough understanding of the analyte's physicochemical properties. (Z)-pentadecenoic acid and heptadecenoic acid, while both being odd-chain fatty acids, present a key structural difference that dictates their analytical behavior: the presence of a double bond.

(Z)-pentadecenoic acid is a monounsaturated fatty acid, which introduces a kink in its aliphatic chain. This seemingly subtle feature influences its polarity, volatility, and susceptibility to isomerization and oxidation compared to the saturated heptadecenoic acid. Heptadecenoic acid, being a saturated fatty acid, has a straight aliphatic chain, rendering it less polar and more chemically stable under certain analytical conditions.

Property	(Z)-Pentadecenoic Acid	Heptadecanoic Acid
Molecular Formula	C15H28O2	C17H34O2
Molecular Weight	240.4 g/mol	270.5 g/mol
Structure	Monounsaturated (one C=C double bond)	Saturated (no C=C double bonds)
Polarity	Higher due to the double bond	Lower
Volatility	Slightly higher than its saturated counterpart	Lower
Chemical Stability	Susceptible to oxidation and isomerization at the double bond	Chemically stable

Analytical Methodologies: A Head-to-Head Comparison

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a critical decision point in the analysis of (Z)-pentadecenoic acid and heptadecenoic acid. Each technique offers distinct advantages and disadvantages that must be weighed based on the research question, sample matrix, and desired level of detail.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Fatty Acid Profiling

GC-MS is a powerhouse for fatty acid analysis, renowned for its high chromatographic resolution and extensive spectral libraries.[1] However, the analysis of fatty acids by GC-MS necessitates a crucial sample preparation step: derivatization.

The "Why" of Derivatization: Free fatty acids are polar and have a tendency to form hydrogen bonds, which can lead to poor peak shape and adsorption issues on the GC column.[2] Derivatization to fatty acid methyl esters (FAMEs) is the most common approach to increase volatility and reduce polarity, enabling sharp, symmetrical peaks and improved separation.[2]

Experimental Protocol: GC-MS Analysis of (Z)-Pentadecenoic Acid and Heptadecenoic Acid in Plasma

1. Lipid Extraction:

• To 100 µL of plasma, add 1 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex for 2 minutes.

• Add 200 µL of 0.9% NaCl solution.

• Vortex for 1 minute and centrifuge at 2000 x g for 5 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

2. Derivatization to FAMEs (using Boron Trifluoride-Methanol):

• Evaporate the extracted lipids to dryness under a stream of nitrogen.

• Add 1 mL of 14% boron trifluoride in methanol (BF3-methanol).

• Tightly cap the vial and heat at 100°C for 30 minutes.

• Cool to room temperature and add 1 mL of hexane and 1 mL of water.

• Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes.

• Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Parameters:

• Column: DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 240°C at 3°C/min, and hold for 10 minutes.

• MS Transfer Line Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-500.

Causality in Experimental Choices:

• Derivatization Agent: BF3-methanol is a widely used and effective reagent for the esterification of a broad range of fatty acids. However, for unsaturated fatty acids like (Z)-pentadecenoic acid, milder derivatization methods such as using trimethylsilyldiazomethane (TMS-diazomethane) can be considered to minimize the risk of isomerization of the double bond.[2] A comparison of derivatization methods showed that TMS-diazomethane can yield higher recovery and less variation for unsaturated fatty acids compared to methods involving strong acids.[3]

• GC Column: A polar column, such as one with a cyanopropyl stationary phase (e.g., DB-23), is crucial for separating FAMEs based on their degree of unsaturation and chain length. This allows for the baseline separation of (Z)-pentadecenoic acid methyl ester from heptadecanoic acid methyl ester.

Mass Spectrometry Fragmentation:

The EI mass spectra of FAMEs provide characteristic fragmentation patterns. A prominent peak at m/z 74, resulting from a McLafferty rearrangement, is indicative of a methyl ester.[4] The molecular ion (M+) peak is also typically observed.

• Heptadecanoic acid methyl ester (C17:0-ME): Will show a molecular ion at m/z 284 and the characteristic m/z 74 base peak.

• (Z)-Pentadecenoic acid methyl ester (C15:1-ME): Will exhibit a molecular ion at m/z 254 and the m/z 74 base peak. The location of the double bond in (Z)-pentadecenoic acid is not readily determined by standard EI-MS and would require further derivatization (e.g., with dimethyl disulfide) or more advanced MS techniques.

Quantitative Data Comparison (GC-MS):

Parameter	(Z)-Pentadecenoic Acid Methyl Ester	Heptadecanoic Acid Methyl Ester
Typical Retention Time	Elutes earlier due to shorter chain length and presence of a double bond	Elutes later
Molecular Ion (m/z)	254	284
Key Fragment Ion (m/z)	74 (McLafferty rearrangement)	74 (McLafferty rearrangement)
Limit of Detection (LOD)	Typically in the low ng/mL range	Typically in the low ng/mL range
Limit of Quantification (LOQ)	Typically in the mid ng/mL range	Typically in the mid ng/mL range

Note: Absolute retention times will vary depending on the specific GC system and column used. The relative elution order, however, will remain consistent.

Liquid Chromatography-Mass Spectrometry (LC-MS): A Powerful Alternative for Targeted Analysis

LC-MS has emerged as a valuable tool for fatty acid analysis, particularly for its ability to analyze free fatty acids without derivatization, which can be advantageous for preserving the native state of the analytes.[5] For quantitative analysis, tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode offers exceptional sensitivity and selectivity.[6]

Causality in Experimental Choices:

• No Derivatization: The ability to analyze underivatized fatty acids is a significant advantage of LC-MS, reducing sample preparation time and potential artifacts.

• Reversed-Phase Chromatography: A C18 column is commonly used for the separation of fatty acids based on their hydrophobicity. Heptadecenoic acid, being more hydrophobic, will have a longer retention time than (Z)-pentadecenoic acid.

• Negative Ion Mode ESI: Electrospray ionization in negative ion mode is highly effective for deprotonating the carboxylic acid group of fatty acids, leading to the formation of [M-H]- ions, which are then used for MS analysis.

Experimental Protocol: LC-MS/MS Analysis of (Z)-Pentadecenoic Acid and Heptadecenoic Acid in Plasma

1. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma, add 200 µL of ice-cold acetonitrile containing an internal standard (e.g., C17:0-d33).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new vial for LC-MS/MS analysis.

2. LC-MS/MS Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 30% B for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MS/MS Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Comparison (LC-MS/MS):

Parameter	(Z)-Pentadecenoic Acid	Heptadecanoic Acid
Typical Retention Time	Elutes earlier due to lower hydrophobicity	Elutes later
Precursor Ion (m/z)	239.2 [M-H]-	269.3 [M-H]-
Product Ion(s) (m/z)	239.2 (for confirmation) and other characteristic fragments	269.3 (for confirmation) and other characteristic fragments
Limit of Detection (LOD)	Can reach sub-ng/mL levels	Can reach sub-ng/mL levels
Limit of Quantification (LOQ)	Can reach low ng/mL levels	Can reach low ng/mL levels

Note: The selection of product ions for MRM transitions should be optimized by infusing individual standards.

Biological Signaling Pathways: Visualizing the Impact

Both (Z)-pentadecenoic acid and heptadecenoic acid are not merely structural components of lipids but also active signaling molecules. Understanding their roles in cellular pathways is crucial for interpreting analytical results in a biological context.

(Z)-Pentadecenoic Acid and the JAK/STAT Pathway

Recent research has highlighted the role of pentadecanoic acid in modulating the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway.[7] This pathway is a critical communication route from the cell surface to the nucleus for many cytokines and growth factors, and its dysregulation is implicated in inflammatory diseases and cancer.[8] Pentadecanoic acid has been shown to suppress the stemness of breast cancer cells by inhibiting JAK2/STAT3 signaling.[7]

Caption: Inhibition of the JAK/STAT pathway by (Z)-pentadecenoic acid.

Heptadecenoic Acid and PPAR Signaling

Fatty acids are well-established ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that play a pivotal role in lipid and glucose metabolism.[9] Heptadecenoic acid, as a saturated fatty acid, can activate PPARα, a key regulator of fatty acid oxidation in the liver.[9]

Caption: Activation of the PPARα signaling pathway by heptadecenoic acid.

Conclusion: Selecting the Optimal Analytical Strategy

The choice between GC-MS and LC-MS for the analysis of (Z)-pentadecenoic acid and heptadecenoic acid is not a matter of one being definitively superior to the other. Instead, it is a decision guided by the specific goals of the research.

• GC-MS is the method of choice for comprehensive fatty acid profiling. Its high resolution allows for the separation of a wide range of FAMEs in a single run, making it ideal for studies investigating broad changes in the lipidome. The extensive spectral libraries available for FAMEs also aid in confident identification.

• LC-MS/MS excels in targeted, high-sensitivity quantification. For studies focused on the precise measurement of these two fatty acids, particularly at low concentrations, the selectivity and sensitivity of MRM on an LC-MS/MS platform are unparalleled. The ability to analyze underivatized fatty acids is also a significant advantage in certain applications.

Ultimately, a well-validated analytical method, whether by GC-MS or LC-MS, is paramount for generating reliable and reproducible data. This guide provides the foundational knowledge and practical protocols to empower researchers to confidently navigate the analytical challenges posed by these two important odd-chain fatty acids.

References

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• Li, X., et al. (2021). Rapid quantification of fatty acids in plant oils and biological samples by LC-MS. Analytical and Bioanalytical Chemistry, 413(23), 5847-5857.
• Mazzutti, S., et al. (2017). Comparison of two derivatization methods for the analysis of fatty acids and trans fatty acids in bakery products using gas chromatography. Journal of Analytical Methods in Chemistry, 2017, 8568249.

• ResearchGate. (n.d.). Mass spectra of Pentadecanoic acid, 14-methyl-methyl ester. Retrieved from [Link]

• SCIEX. (n.d.). Comprehensive Quantitation and Identification of Pesticides in Food Samples using LC-MS/MS with Scheduled MRM™, Fast Polarity. Retrieved from [Link]

• Shimadzu. (n.d.). 10 min LC-MSMS analysis of fatty acids in triacylglycerols to compare human serum and food. Retrieved from [Link]

• To, N. Q., et al. (2020).
• Venn-Watson, S., et al. (2022). Molecular and cellular mechanisms of pentadecanoic acid. Nutrients, 14(19), 3937.
• Wolrab, D., et al. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS.

• Zhang, Y., et al. (2020). PPAR Signaling Pathway. Creative Diagnostics. Retrieved from [Link]

• Arome Science. (n.d.). GC-MS vs LC-MS: How to Choose for Metabolomics Research. Retrieved from [Link]

• Conquer Scientific. (2023, March 21). The Difference Between GC/MS and LC/MS Systems. Retrieved from [Link]

• Creative Diagnostics. (n.d.). JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Retrieved from [Link]

Sources

• 1. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 2. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 9. creative-diagnostics.com [creative-diagnostics.com]

Advanced Biomarker Analysis: Evaluating Serum cis-15:1 vs. Standard Dairy Fat Tracers

Part 1: Executive Summary & Core Directive

The Verdict: While Pentadecanoic acid (15:0) is the gold-standard biomarker for total dairy fat consumption (correlation

), serum cis-15:1 (specifically cis-10-pentadecenoic acid) is a sub-optimal and unreliable tracer for dairy intake.

Recent large-scale proteomic and metabolomic cohorts, including the EPIC (European Prospective Investigation into Cancer and Nutrition) study, indicate that cis-15:1 exhibits a weak correlation (

) with reported dairy consumption. Its utility is limited by low circulating abundance, potential endogenous synthesis via desaturation of 15:0, and analytical co-elution challenges.

Recommendation: For drug development and nutritional epidemiology, 15:0 and 17:0 (Heptadecanoic acid) remain the validated choices. cis-15:1 should only be quantified in high-resolution lipidomics panels to assess specific metabolic desaturase activity (SCD-1), not as a primary proxy for dietary intake.

Part 2: Comparative Performance Matrix

This matrix objectively contrasts cis-15:1 against established dairy biomarkers.

Feature	Pentadecanoic Acid (15:0)	Heptadecanoic Acid (17:0)	cis-15:1 (cis-10-Pentadecenoic)
Primary Origin	Exogenous (Rumen bacterial synthesis)	Mixed (Exogenous + Endogenous from propionate)	Mixed / Metabolite (Dietary + SCD1 desaturation of 15:0)
Serum Correlation ( )	High (0.40 – 0.60)	Moderate (0.30 – 0.50)	Low (~0.09 – 0.15)
Biological Half-Life	Weeks (Adipose stores)	Weeks	Unknown (Likely rapid turnover)
Analytical Difficulty	Low (Standard FAME GC-FID/MS)	Low	High (Requires polar columns to separate from 15:0)
Clinical Utility	Validated Dairy Fat Biomarker	Validated Dairy Fat Biomarker	Experimental / Metabolic flux marker

Mechanistic Insight: Why cis-15:1 Fails as a Primary Tracer

The failure of cis-15:1 as a robust intake marker stems from its metabolic instability. While 15:0 is largely resistant to beta-oxidation and accumulates in lipid pools reflecting long-term intake, 15:0 can be desaturated by Stearoyl-CoA Desaturase-1 (SCD1) to form cis-9-15:1 (an isomer of the dietary cis-10 form). This introduces "metabolic noise," decoupling serum levels from dietary input.

Part 3: Experimental Protocol (Self-Validating System)

To accurately distinguish cis-15:1 from its saturated parent (15:0) and other isomers, a high-polarity GC-MS workflow is required. Standard non-polar columns (e.g., DB-5) will result in peak overlap.

Protocol: High-Resolution FAME Profiling for Odd-Chain Fatty Acids

Objective: Quantify serum cis-15:1, 15:0, and 17:0 with isomer resolution.

1. Sample Preparation (Modified Folch Extraction)

• Step 1: Aliquot

  serum into a glass tube. Spike with internal standard (C19:0 Nonadecanoic acid, ).

• Step 2: Add

  Chloroform:Methanol (2:1 v/v) containing 0.01% BHT (antioxidant). Vortex for 1 min.

• Step 3: Add

  0.9% NaCl to induce phase separation. Centrifuge at for 10 min.

• Step 4: Collect lower organic phase. Dry under Nitrogen gas at

  .

2. Derivatization (Acid-Catalyzed Methylation)

• Rationale: Acid catalysis avoids isomerization of cis bonds compared to base-catalyzed methods.

• Step 1: Resuspend dried lipid in

  Boron Trifluoride ( ) in Methanol (14%).

• Step 2: Incubate at

  for 60 mins.

• Step 3: Cool, add

  Hexane and water. Vortex/centrifuge.

• Step 4: Transfer top hexane layer (containing FAMEs) to GC vial.

3. GC-MS Analysis Parameters

• Column: SP-2560 or CP-Sil 88 (100 m

  0.25 mm 0.2 m). Note: A 100m biscyanopropyl column is mandatory to separate cis-15:1 from 15:0.

• Carrier Gas: Helium at

  (constant flow).

• Oven Program:

  • Start:

    (hold 5 min).

  • Ramp 1:

    to (hold 15 min).

  • Total run time: ~35 mins.

• Detection (MS): SIM Mode.

  • Target Ions:

    74 (FAME base peak), 240 (Molecular ion for 15:1), 242 (Molecular ion for 15:0).

Part 4: Mechanistic Pathway Visualization

The following diagram illustrates the divergence between the stable biomarker (15:0) and the metabolically noisy marker (cis-15:1).

Figure 1: Pathway analysis showing why 15:0 is a direct tracer, while cis-15:1 is confounded by endogenous desaturation (SCD-1 activity) and low dietary abundance.

References

• EPIC Study (2023) . Associations between Fatty Acid Intakes and Plasma Phospholipid Fatty Acid Concentrations in the European Prospective Investigation into Cancer and Nutrition. ResearchGate.

• Wolk, A., et al. (2001) . Fatty acid composition of adipose tissue and serum lipids are valid biological markers of dairy fat intake in men. The Journal of Nutrition.

• Smedman, A., et al. (1999) . Pentadecanoic acid in serum as a marker for intake of milk fat: relations between intake of milk fat and metabolic risk factors. The American Journal of Clinical Nutrition.

• LIPID MAPS . Fatty Acid Mass Spectrometry Protocol. Lipid Maps Structure Database.

• Jenkins, B., et al. (2015) . Biomarkers of dairy fat intake and risk of cardiovascular disease.[1] American Journal of Clinical Nutrition.

Sources

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of (Z)-Pentadecenoic Acid and Related Long-Chain Fatty Acids

As a Senior Application Scientist, my priority is to empower researchers not only with high-quality reagents but also with the critical knowledge to handle and dispose of them safely. Proper chemical waste management is a cornerstone of laboratory safety, regulatory compliance, and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of (Z)-Pentadecenoic acid.

Section 1: Hazard Assessment & Risk Mitigation

Understanding the "why" behind a disposal protocol begins with a thorough hazard assessment. (Z)-Pentadecenoic acid, like its saturated counterpart, is not acutely toxic but poses specific risks that dictate its handling and disposal requirements.

The primary hazards are:

• Skin Irritation: Causes skin irritation upon contact.[1][2][3]

• Serious Eye Irritation: Can cause significant irritation if it comes into contact with the eyes.[1][2][4]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2][3][4]

These hazards necessitate the use of appropriate Personal Protective Equipment (PPE) at all times during handling and disposal.

Key Safety & Physical Data

The following table summarizes the critical safety and physical property data for Pentadecanoic Acid, which serves as our reference.

Property	Value & Remarks	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][2][4]
Physical State	Solid Powder	[5]
Appearance	White	[5]
Odor	Odorless	[5]
Solubility in Water	Insoluble	[5]
Flash Point	> 110 °C / > 230 °F	[5]
Combustibility	Combustible solid, but propagates flame with difficulty.	[3]

Mandatory Personal Protective Equipment (PPE)

The causality for PPE selection is directly linked to the identified hazards.

• Eye Protection: Wear chemical safety goggles or a face shield. This is a mandatory control to prevent contact with the eyes, which can cause serious irritation.[4][6] All eye protection must be tested and approved under government standards like NIOSH (US) or EN 166 (EU).[6]

• Hand Protection: Handle with chemically resistant gloves (e.g., nitrile or butyl rubber).[1][7] Gloves must be inspected before use and disposed of after contamination in accordance with good laboratory practices.[6][8] This prevents direct skin contact, mitigating the risk of skin irritation.[3]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1][3]

• Respiratory Protection: Use only in a well-ventilated area.[4] If working with fine powders where dust generation is likely, a NIOSH/MSHA approved respirator may be necessary to prevent respiratory tract irritation.[9]

Section 2: Waste Characterization & Segregation

Proper disposal begins with correct waste characterization. While (Z)-Pentadecenoic acid is not typically classified as a "listed" hazardous waste by the EPA under the Resource Conservation and Recovery Act (RCRA), it must be disposed of as a chemical waste.[10][11]

The Cardinal Rule: No Drain Disposal

Under no circumstances should fatty acids be poured down the drain.[12] The rationale is twofold:

• Environmental: As an insoluble organic compound, it can be harmful to aquatic ecosystems.

• Logistical: Long-chain fatty acids solidify at cooler temperatures and can congeal within plumbing, trapping other debris. This leads to severe pipe blockages, commonly known as "fatbergs," which are costly and hazardous to remediate.[13][14]

Waste Container Protocol:

• Selection: Use a designated, leak-proof container made of a compatible material such as polyethylene, polypropylene, or glass.[3]

• Labeling: The container must be clearly labeled as "Hazardous Waste" (or as required by your institution's EHS department) and list all contents, including "(Z)-Pentadecenoic Acid" and any solvents or other chemicals present.

• Containment: Keep the container securely sealed when not in use and store it in a designated satellite accumulation area.[3]

Section 3: Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe collection and disposal of (Z)-Pentadecenoic acid waste.

Disposal of Uncontaminated Solid Waste

• Preparation: Don all required PPE as detailed in Section 1.2. Ensure your designated waste container is nearby and properly labeled.

• Transfer: Carefully transfer the solid (Z)-Pentadecenoic acid waste into the designated hazardous waste container using a spatula or scoop. Perform this action in a well-ventilated area or chemical fume hood to minimize any potential for dust inhalation.

• Seal: Securely close the container lid. Wipe the exterior of the container with a damp cloth to remove any residual powder.

• Storage: Place the sealed container in your laboratory's designated satellite accumulation area.

• Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS) department. They will ensure the waste is transported to an approved waste disposal plant.[1][4]

Disposal of Contaminated Materials & Solutions

• Characterize Fully: Identify all components in the waste stream (e.g., solvents, reaction byproducts).

• Label Accurately: On the hazardous waste label, list every chemical constituent by its full name.

• Containment:

  • Liquids: Pour the liquid waste into a designated, sealed waste container.

  • Solids: Place contaminated items (e.g., paper towels, weigh boats) into a separate, clearly labeled solid waste container.

• Neutralization (for acidic solutions): For waste streams that are acidic due to other components, neutralization may be a required pre-treatment step. Slowly add a weak base, such as sodium bicarbonate, until the pH is neutral (pH 7).[15] Important: This does not make the waste suitable for drain disposal. The neutralized solution must still be collected and disposed of as chemical waste.[15][16]

• Storage & Pickup: Follow steps 4 and 5 from the solid waste protocol above.

Section 4: Emergency Procedures - Spill & Exposure Management

Accidents can happen. A prepared response is critical for safety.

Minor Spill Cleanup Protocol

This protocol is for small, manageable spills that do not pose a significant inhalation or fire risk.

• Alert & Restrict: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Don PPE: Wear, at a minimum, a lab coat, safety goggles, and chemically resistant gloves.[7]

• Contain & Clean:

  • For Solid Spills: Gently sweep up the material to avoid creating dust and place it in a labeled container for disposal.[5][6]

  • For Liquid/Solution Spills: Cover the spill with an inert, non-combustible absorbent material like sand, earth, or vermiculite.[16]

• Collect Waste: Scoop the absorbed material or swept powder into a suitable, sealed container. Label it as hazardous waste.[6]

• Decontaminate: Clean the spill area with soap and water.[3] Collect all cleaning materials for disposal as hazardous waste. Do not allow wash water to enter drains.[3]

First Aid for Exposure

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[4][5] If irritation occurs, seek medical advice.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and easy to do.[4] If eye irritation persists, get medical attention.[1]

• Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[4][5] If you feel unwell, call a poison center or doctor.[4]

• Ingestion: Clean the mouth with water.[5] Do not induce vomiting. Seek medical attention.

Section 5: Disposal Workflow Diagram

The following diagram illustrates the logical decision-making process for the proper disposal of (Z)-Pentadecenoic acid waste in a laboratory setting.

Caption: Decision workflow for the safe handling and disposal of (Z)-Pentadecenoic acid waste.

References

• Safety Data Sheet Pentadecanoic acid. (n.d.). MetaSci. Retrieved from [Link]

• n-Pentadecanoic acid SAFETY DATA SHEET. (2022-11-17). Rosachem. Retrieved from [Link]

• SAFETY DATA SHEET: Complex of Calcium and carboxylic acids. (2018-04-24). Greenbook.net. Retrieved from [Link]

• Chemical spill cleanup procedures. (2021-09-02). J&K Scientific LLC. Retrieved from [Link]

• Safety Data Sheet: Pentadecanoic Acid. (2019-03-23). Agilent Technologies, Inc. Retrieved from [Link]

• Acid and Caustic Solutions. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Hazardous Waste: Guidelines and Regulations. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (2023-05). The City University of New York. Retrieved from [Link]

• Proper Disposal of Fats, Oils and Grease. (2015-06-23). Prince William County Service Authority. Retrieved from [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. (n.d.). Electronic Code of Federal Regulations. Retrieved from [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich. Retrieved from [Link]

• How to Dispose of Cooking Oil and Fat Without Making a Big Mess. (n.d.). Serious Eats. Retrieved from [Link]

• How to Dispose of Acid Safely: A Step-by-Step Guide. (2024-10-01). Greenflow. Retrieved from [Link]

• Fats, oils and grease disposal & recycling FAQ. (n.d.). East Bay Municipal Utility District. Retrieved from [Link]

Sources

• 1. rosachem.com [rosachem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. fishersci.com [fishersci.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. agilent.com [agilent.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. epa.gov [epa.gov]
• 11. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 12. youtube.com [youtube.com]
• 13. How to Dispose of Cooking Oil and Fat [seriouseats.com]
• 14. Fats, oils and grease disposal & recycling FAQ :: East Bay Municipal Utility District [ebmud.com]
• 15. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 16. jk-sci.com [jk-sci.com]

Personal protective equipment for handling (Z)-Pentadecenoic acid

Handling, PPE, and Integrity Protocols for Lipid Research

Part 1: Strategic Overview (The "Why")

As researchers, we often treat fatty acid standards like (Z)-Pentadecenoic acid (C15:1) as benign reagents due to their biological origin. This is a critical error in high-precision lipidomics. While the acute toxicity of C15:1 is moderate compared to heavy metals, the risk profile is dual-fold :

• User Safety: The pure acid is a skin and respiratory irritant (H315, H335). More importantly, it is almost exclusively handled in volatile, neurotoxic solvents (Chloroform, Methanol, Hexane) which dictate the true PPE requirements.

• Data Integrity: This is a cis-monounsaturated fatty acid. It is highly susceptible to auto-oxidation. Poor handling doesn't just risk dermatitis; it generates lipid peroxides that will invalidate your mass spectrometry data.

This guide synthesizes personnel protection with sample protection.

Part 2: Hazard Identification & Risk Assessment

Before selecting PPE, we must decouple the solute from the solvent.

The Solute: (Z)-Pentadecenoic Acid[1]

• Signal Word: WARNING

• GHS Classifications:

  • Skin Irritation (Category 2) - H315[1]

  • Eye Irritation (Category 2A) - H319[2]

  • Specific Target Organ Toxicity (Single Exposure) - H335 (Respiratory)

• Physical State: Oily liquid or low-melting solid (depending on ambient temp).

The Matrix (Solvents)

You will rarely handle C15:1 neat for long. It is typically dissolved in Chloroform/Methanol (2:1) or Hexane.

• Chloroform: Carcinogen, reproductive toxin, volatile. Penetrates standard Nitrile gloves rapidly.

• Methanol: Toxic by ingestion/skin absorption, flammable.

Part 3: PPE Selection Matrix

Core Directive: PPE selection must be based on the solvent used, not just the fatty acid.

Component	Scenario A: Handling Neat Acid	Scenario B: Dissolved in Hexane/Methanol	Scenario C: Dissolved in Chloroform (CRITICAL)
Hand Protection	Standard Nitrile (4-5 mil).Protection against skin lipids contaminating sample.	Standard Nitrile .Change immediately upon splash.	PVA (Polyvinyl Alcohol) or Viton .Alternative: Double-gloved Nitrile (Silver Shield® liner recommended). Chloroform degrades nitrile in <2 mins.
Eye Protection	Safety Glasses with side shields.	Safety Glasses with side shields.	Chemical Splash Goggles if handling volumes >50mL or working outside a hood.
Respiratory	Lab environment with 6-12 ACH (Air Changes/Hour).	Fume Hood Required.	Fume Hood Mandatory. Avoid inhaling vapors.[2]
Body Defense	Cotton Lab Coat (High-neck preferred).	Flame Resistant (FR) Lab Coat (due to flammability).	Chemical Resistant Apron if transferring large volumes.

Expert Insight: Never touch the outer surface of your gloves to your face or personal items. Human skin oils are rich in squalene and fatty acids that will appear as ghost peaks in your C15:1 analysis.

Part 4: Operational Workflow & Logic

The following diagram outlines the decision logic for safe handling, integrating the "Product Integrity" step often missed in standard safety guides.

Figure 1: Operational Logic Flow for (Z)-Pentadecenoic Acid handling.[3] Note the divergence in PPE based on solvent choice and the critical insertion of Inert Gas Purging to maintain scientific validity.

Part 5: Detailed Experimental Protocols

Protocol 5.1: Weighing & Solubilization (The "Zero-Oxidation" Method)

Objective: Safely create a stock solution without introducing water or oxygen.

• Preparation:

  • Equilibrate the C15:1 vial to room temperature in a desiccator before opening. Opening a cold vial condenses atmospheric moisture, leading to hydrolysis.

  • PPE Check: Don appropriate gloves (see Matrix).[2]

• Inert Environment:

  • Ideally, weigh inside a glove box under Nitrogen.

  • Alternative: Direct a gentle stream of Argon (heavier than air) into the vial immediately upon opening.

• Transfer:

  • Use a glass Pasteur pipette (plastic tips can leach plasticizers like phthalates into lipid samples).

  • Weigh the liquid directly into a tared volumetric flask containing a small volume of solvent.

• Dissolution:

  • Fill to volume with your chosen solvent (e.g., Methanol or Chloroform).

  • Vortex: 30 seconds.

  • Purge: Bubble Nitrogen through the solution for 1 minute to deoxygenate.

• Seal: Parafilm is soluble in chloroform! Use Teflon-lined caps only.

Protocol 5.2: Spill Management

Scenario: You drop a 100mg vial of (Z)-Pentadecenoic acid dissolved in Chloroform.

• Evacuate: If outside a hood, clear the immediate area (Chloroform vapor risk).

• PPE Up: Wear Viton gloves and a respirator if ventilation is poor.

• Contain: Use a solvent-absorbent pad (charcoal-impregnated is best for organics).

• Clean:

  • Do not use water initially (lipids spread on water).

  • Wipe with an ethanol-dampened cloth to solubilize the fatty acid residue.

  • Final wash with soap and water.[1][2][4][5]

Part 6: Disposal & Environmental Stewardship

Lipid standards are organic waste. Never pour down the drain; they can clog plumbing and are regulated pollutants.

• Neat Acid: Dispose of in Non-Halogenated Organic Waste container.

• Chloroform Solutions: Must go into Halogenated Organic Waste (Red Can). Segregation is vital—mixing halogenated solvents with non-halogenated waste can incur massive disposal fines.

• Glassware: Rinse with ethanol into the waste container, then deface label and dispose of in "Glass Disposal" box.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• PubChem. (n.d.). Pentadecenoic Acid Compound Summary. National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Resistance Selection. Retrieved from [Link][6]

Sources

• 1. rosachem.com [rosachem.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. caymanchem.com [caymanchem.com]
• 4. lookchem.com [lookchem.com]
• 5. fishersci.com [fishersci.com]
• 6. safety.fsu.edu [safety.fsu.edu]